Ethyl 11(E)-octadecenoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 11(E)-octadecenoate from Vaccenic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of ethyl 11(E)-octadecenoate, also known as ethyl trans-vaccenate, from its precursor, vaccenic acid (11(E)-octadecenoic acid). This document outlines the multi-step synthesis of the starting material, followed by a detailed protocol for its esterification. Quantitative data, experimental procedures, and workflow visualizations are included to support researchers in the replication and optimization of this synthesis.

Overview of the Synthetic Strategy

The synthesis of ethyl 11(E)-octadecenoate from readily available starting materials typically involves a two-stage process. First, the C18 fatty acid backbone with the trans-double bond at the C11 position, vaccenic acid, is synthesized. Subsequently, the carboxylic acid is esterified with ethanol to yield the desired ethyl ester.

A common and reliable method for establishing the carbon framework and the specific location of the double bond is the Wittig reaction, which initially produces the cis-isomer of the fatty acid. This is followed by a cis-trans isomerization step and purification to yield the trans-vaccenic acid. The final step is a Fischer esterification, an acid-catalyzed reaction with ethanol.

Experimental Protocols

Synthesis of the Precursor: (11E)-octadecenoic acid (trans-Vaccenic Acid)

The synthesis of trans-vaccenic acid is presented here as a three-step process starting from the synthesis of the cis-isomer, followed by isomerization and purification.

Step 1: Synthesis of methyl cis-11-octadecenoate via Wittig Reaction

This step establishes the 18-carbon chain with the double bond at the 11th position.

• Reaction:

  • (10-Methoxycarbonyldecyl)triphenylphosphonium bromide is reacted with a strong base, such as potassium t-butoxide, to form the corresponding ylide.

  • The ylide is then reacted with heptanal at low temperatures (-50 °C) to yield methyl cis-11-octadecenoate.

• Yield and Purity: This reaction typically proceeds with good yield (around 79%) and high cis-selectivity (approximately 95%).

Step 2: Isomerization of cis- to trans-Vaccenic Acid Methyl Ester

The cis-isomer is converted to a mixture of cis and trans isomers.

• Procedure: The purified methyl cis-11-octadecenoate is subjected to an isomerization reaction. This is often achieved by heating with a catalytic amount of an agent that facilitates double bond rotation, such as p-toluenesulfonic acid or selenium.

• Outcome: This process typically results in a thermodynamic equilibrium mixture, favoring the trans-isomer, often in a ratio of approximately 80:20 (trans:cis).

Step 3: Purification of trans-Vaccenic Acid Methyl Ester and Hydrolysis

The trans-isomer is isolated from the mixture, followed by hydrolysis to the carboxylic acid.

• Purification: The separation of the trans and cis isomers can be effectively achieved by low-temperature crystallization from a suitable solvent like methanol. The trans-isomer, being more linear and having a higher melting point, will preferentially crystallize out.

• Hydrolysis: The purified methyl trans-vaccenate is then hydrolyzed to trans-vaccenic acid using a base such as potassium hydroxide in an aqueous alcohol solution, followed by acidification.

Synthesis of Ethyl 11(E)-octadecenoate (Fischer Esterification)

This protocol details the acid-catalyzed esterification of trans-vaccenic acid with ethanol.

• Materials:

  • (11E)-octadecenoic acid (trans-vaccenic acid)

  • Anhydrous ethanol (large excess)

  • Concentrated sulfuric acid (catalytic amount)

  • Sodium bicarbonate (saturated aqueous solution)

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Toluene or other suitable solvent for azeotropic removal of water (optional, with Dean-Stark apparatus)

• Procedure:

  • To a round-bottom flask, add (11E)-octadecenoic acid (1.0 equivalent).

  • Add a large excess of anhydrous ethanol, which also serves as the solvent. A 10-fold molar excess or greater is recommended to drive the equilibrium towards the product.

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% relative to the carboxylic acid).

  • Equip the flask with a reflux condenser and heat the mixture to a gentle reflux with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete (typically several hours), allow the mixture to cool to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent such as diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl 11(E)-octadecenoate.

  • The crude product can be further purified by vacuum distillation or column chromatography on silica gel if necessary.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of ethyl 11(E)-octadecenoate from trans-vaccenic acid.

Parameter	Value	Notes
Starting Material	(11E)-octadecenoic acid	Molar Mass: 282.47 g/mol
Reagent	Anhydrous Ethanol	Used in large excess
Catalyst	Concentrated Sulfuric Acid	1-2 mol%
Reaction Time	2-6 hours	Monitored by TLC
Reaction Temperature	Reflux (~78 °C)	Boiling point of ethanol
Typical Yield	>90%	Dependent on reaction conditions and purification
Purity (after purification)	>95%	Assessed by GC-MS

Characterization of Ethyl 11(E)-octadecenoate

The structure and purity of the synthesized ethyl 11(E)-octadecenoate should be confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl group (triplet and quartet), methylene protons, and the characteristic trans-vinylic protons.
¹³C NMR	Resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, the sp² carbons of the double bond, and the sp³ carbons of the aliphatic chain.
GC-MS	A single major peak with a mass spectrum corresponding to the molecular ion and characteristic fragmentation pattern of ethyl 11(E)-octadecenoate.
IR Spectroscopy	Characteristic absorption bands for the C=O stretch of the ester, C-O stretch, and the C-H stretch of the trans-double bond.

Visualization of Experimental Workflows

The following diagrams illustrate the key workflows in the synthesis of ethyl 11(E)-octadecenoate.

Overall synthetic workflow for ethyl 11(E)-octadecenoate.

Detailed workflow for the Fischer esterification step.

Unveiling the Elusive Ethyl 11(E)-octadecenoate: A Technical Guide to its Potential Natural Sources and Analysis

For Immediate Release

This technical guide provides a comprehensive overview of the current scientific understanding of Ethyl 11(E)-octadecenoate, also known as ethyl trans-vaccenate, with a focus on its potential natural origins. While direct evidence of this specific ethyl ester in substantial quantities from natural sources remains limited in publicly available literature, this document serves as a valuable resource for researchers, scientists, and drug development professionals. It synthesizes information on structurally related compounds found in nature, details a robust analytical methodology for its identification and quantification, and explores potential biological activities based on related molecules.

Potential Natural Occurrences of 11-Octadecenoate Esters

While the ethyl ester of 11(E)-octadecenoic acid has not been widely reported as a prominent natural product, its corresponding methyl ester and other related fatty acid esters have been identified in various plant and insect species. These findings suggest plausible, albeit currently unconfirmed, natural sources for Ethyl 11(E)-octadecenoate. The presence of the parent fatty acid, vaccenic acid (11-octadecenoic acid), is more commonly documented.

The following table summarizes the identification of 11-octadecenoic acid esters in natural sources, providing a starting point for investigations into the presence of the ethyl ester.

Compound	Natural Source	Organism Type	Reference
11-Octadecenoic acid, methyl ester	Celtis integrifolia (Stem bark)	Plant	[1]
11-Octadecenoic acid, methyl ester	Azadirachta indica (Stem bark)	Plant	[2]
11-Octadecenoic acid, methyl ester	Mangifera indica (Stem bark)	Plant	[2]

Analytical Methodology for the Identification and Quantification of Ethyl 11(E)-octadecenoate

To facilitate research into the natural occurrence of Ethyl 11(E)-octadecenoate, a detailed experimental protocol for its extraction, identification, and quantification from a biological matrix (e.g., plant leaves or insect tissue) is provided. This protocol is adapted from established methods for the analysis of fatty acid esters.

Experimental Protocol

1. Sample Preparation:

• Obtain a fresh or properly preserved biological sample (e.g., 1-5 g of plant leaves or insect tissue).

• Homogenize the sample in a suitable solvent system, such as a 2:1 (v/v) mixture of chloroform and methanol, to disrupt cell membranes and facilitate lipid extraction.

• For quantitative analysis, add a known amount of an appropriate internal standard, such as a deuterated analog of Ethyl 11(E)-octadecenoate or a structurally similar fatty acid ethyl ester not expected to be present in the sample.

2. Lipid Extraction:

• Perform a liquid-liquid extraction using the Folch method or a similar procedure.

• Add 0.2 volumes of a 0.9% NaCl solution to the homogenate to induce phase separation.

• Centrifuge the mixture to separate the organic (chloroform) and aqueous phases.

• Carefully collect the lower organic phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

3. Fractionation and Isolation (Optional but Recommended):

• To isolate the ethyl ester fraction and remove interferences, the total lipid extract can be subjected to solid-phase extraction (SPE) using a silica gel cartridge.

• Elute with solvents of increasing polarity, collecting the fraction corresponding to fatty acid ethyl esters.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the preferred instrument for analysis.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating fatty acid ethyl esters.

• Injection: Inject the redissolved sample extract into the GC inlet.

• GC Oven Program: A temperature gradient program should be optimized to achieve good separation of the target analyte from other components. A typical program might start at a lower temperature (e.g., 60°C), ramp up to a higher temperature (e.g., 250-300°C), and hold for a period to ensure elution of all compounds.

• Mass Spectrometry: The mass spectrometer should be operated in electron ionization (EI) mode. Data can be acquired in full scan mode for identification and selected ion monitoring (SIM) mode for quantification to enhance sensitivity and selectivity.

• Identification: The identification of Ethyl 11(E)-octadecenoate is confirmed by comparing its retention time and mass spectrum with that of an authentic standard.

• Quantification: A calibration curve is constructed by analyzing a series of standard solutions of Ethyl 11(E)-octadecenoate of known concentrations containing the internal standard. The concentration of the analyte in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Spectroscopic Profile of Ethyl 11(E)-octadecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 11(E)-octadecenoate, a monounsaturated fatty acid ethyl ester. Due to the limited availability of directly published experimental spectra for this specific isomer, this document presents a compilation of predicted and representative data based on closely related compounds and established spectroscopic principles. The information is intended to serve as a valuable resource for researchers in lipid analysis, drug development, and related scientific fields.

Spectroscopic Data Summary

The following tables summarize the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Ethyl 11(E)-octadecenoate. These values are derived from analyses of similar fatty acid ethyl esters and are presented for predictive and comparative purposes.

Table 1: Predicted ¹H NMR Spectroscopic Data for Ethyl 11(E)-octadecenoate (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.40	m	2H	-CH=CH- (Olefinic protons)
4.12	q	2H	-OCH₂CH₃ (Ethyl ester)
2.28	t	2H	-CH₂COO- (α to carbonyl)
~2.01	m	4H	-CH₂-CH=CH-CH₂- (Allylic protons)
~1.63	quint	2H	-CH₂CH₂COO- (β to carbonyl)
1.25	m	20H	-(CH₂)₁₀- (Methylene chain)
1.25	t	3H	-OCH₂CH₃ (Ethyl ester)
0.88	t	3H	-CH₂CH₃ (Terminal methyl)

Table 2: Predicted ¹³C NMR Spectroscopic Data for Ethyl 11(E)-octadecenoate (CDCl₃)

Chemical Shift (δ) ppm	Assignment
~173.8	C=O (Ester carbonyl)
~130.0	-CH=CH- (Olefinic carbons)
~60.1	-OCH₂- (Ethyl ester)
~34.4	-CH₂COO- (α to carbonyl)
~32.0 - 22.7	-(CH₂)₁₅- (Methylene chain)
~14.3	-OCH₂CH₃ (Ethyl ester)
~14.1	-CH₂CH₃ (Terminal methyl)

Table 3: Predicted IR Absorption Frequencies for Ethyl 11(E)-octadecenoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3005	Medium	=C-H stretch (Olefinic)
2925, 2855	Strong	C-H stretch (Aliphatic)
1740	Strong	C=O stretch (Ester)
~1170	Strong	C-O stretch (Ester)
~965	Medium	C-H bend (trans-Olefinic)

Table 4: Predicted Mass Spectrometry (EI-MS) Fragmentation for Ethyl 11(E)-octadecenoate

m/z	Relative Intensity	Assignment
310	Moderate	[M]⁺ (Molecular ion)
265	Low	[M - OCH₂CH₃]⁺
88	High	McLafferty rearrangement fragment [CH₂=C(OH)OCH₂CH₃]⁺
55, 69, 83	High	Alkyl chain fragments

Experimental Protocols

The following are detailed methodologies for the key experiments cited, representing typical procedures for the spectroscopic analysis of fatty acid ethyl esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of Ethyl 11(E)-octadecenoate is dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Proton spectra are acquired with a spectral width of 16 ppm, a relaxation delay of 1 s, and 16-32 scans.

• ¹³C NMR Acquisition: Carbon spectra are acquired with a spectral width of 220 ppm, a relaxation delay of 2 s, and 1024-2048 scans.

• Data Processing: The resulting Free Induction Decays (FIDs) are processed with an exponential multiplication (line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C) and Fourier transformed. Phase and baseline corrections are applied, and chemical shifts are referenced to the TMS signal (0.00 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of the neat Ethyl 11(E)-octadecenoate sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean plates is recorded and automatically subtracted from the sample spectrum.

• Data Processing: The resulting interferogram is Fourier transformed to produce the infrared spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC) for separation and purification. A small amount of the sample is dissolved in a volatile solvent (e.g., hexane) and injected into the GC.

• Gas Chromatography (GC) Conditions: A non-polar capillary column (e.g., DB-5ms) is used. The oven temperature is programmed to ramp from an initial temperature (e.g., 100 °C) to a final temperature (e.g., 250 °C) to ensure separation of components.

• Instrumentation: An electron ionization (EI) mass spectrometer is used, with a typical ionization energy of 70 eV.

• Acquisition: The mass spectrum is scanned over a mass-to-charge (m/z) range of 40-500.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak and characteristic fragment ions.

Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for obtaining the spectroscopic data described in this guide.

Caption: General workflow for spectroscopic analysis.

This guide provides a foundational understanding of the spectroscopic characteristics of Ethyl 11(E)-octadecenoate. Researchers are encouraged to perform their own experimental analyses for verification and further investigation.

Biological Activity of Trans-11-Octadecenoic Acid Ethyl Ester: A Technical Guide

Abstract

This technical guide provides an in-depth overview of the biological activities of trans-11-octadecenoic acid ethyl ester, also known as ethyl trans-vaccenate. Due to a notable scarcity of direct research on the ethyl ester form, this document leverages the more extensive data available for its free fatty acid counterpart, trans-11-octadecenoic acid (vaccenic acid, VA), as a primary proxy. The biological effects of the ethyl ester are largely anticipated to mirror those of the free acid, as enzymatic hydrolysis in biological systems would release the active vaccenic acid. This guide synthesizes findings on its anti-cancer, anti-inflammatory, and metabolic regulatory properties. Detailed experimental protocols for key assays, quantitative data summaries, and visualizations of implicated signaling pathways are provided to support researchers, scientists, and drug development professionals in this area of study.

Introduction

Trans-11-octadecenoic acid, commonly known as vaccenic acid, is a naturally occurring trans fatty acid found predominantly in ruminant-derived products like milk and butter.[1] Unlike industrially produced trans fats, vaccenic acid is associated with several beneficial health effects.[2][3] It serves as a precursor for the endogenous synthesis of cis-9, trans-11 conjugated linoleic acid (CLA), a compound recognized for its own health benefits.[2][4] Emerging evidence suggests that vaccenic acid possesses biological activities independent of its conversion to CLA, including anti-carcinogenic, anti-inflammatory, and metabolic modulatory effects.[2][3][5] This guide focuses on the ethyl ester of vaccenic acid, consolidating the available information and providing the necessary technical details for its further investigation.

Anti-Cancer Activity

Vaccenic acid has demonstrated significant anti-cancer properties in various preclinical models. Its primary mechanisms of action involve the inhibition of cancer cell proliferation and the induction of apoptosis.

Cytotoxicity and Anti-Proliferative Effects

Vaccenic acid exhibits selective cytotoxicity against cancer cells while showing minimal effect on non-cancerous cells. In vitro studies have shown a dose-dependent inhibition of proliferation in human breast and nasopharyngeal carcinoma cell lines.

Table 1: Cytotoxicity Data for Vaccenic Acid (as a proxy for its Ethyl Ester)

Cell Line	Cancer Type	Compound	Concentration (µM)	% Growth Inhibition	Reference
MCF-7	Breast Adenocarcinoma	Vaccenic Acid	50	Not specified, but significant	[6]
100	Not specified, but significant	[6]
200	Not specified, but significant	[6]
5-8F	Nasopharyngeal Carcinoma	Vaccenic Acid	25	Not specified, but significant	[7]
50	Not specified, but significant	[7]
100	Not specified, but significant	[7]
CNE-2	Nasopharyngeal Carcinoma	Vaccenic Acid	25	Not specified, but significant	[7]
50	Not specified, but significant	[7]
100	Not specified, but significant	[7]

Induction of Apoptosis

The anti-proliferative effects of vaccenic acid are strongly linked to its ability to induce programmed cell death, or apoptosis. This is achieved through the modulation of key regulatory proteins in the apoptotic cascade.

Table 2: Pro-Apoptotic Effects of Vaccenic Acid (as a proxy for its Ethyl Ester)

Cell Line	Cancer Type	Compound	Concentration (µM)	% Apoptotic Cells (Total)	Apoptotic Mechanism	Reference
5-8F	Nasopharyngeal Carcinoma	Vaccenic Acid	25	7.67	Mitochondrial-mediated	[7]
50	12.9	[7]
100	35.0	[7]
CNE-2	Nasopharyngeal Carcinoma	Vaccenic Acid	25	12.9	Mitochondrial-mediated	[7]
50	15.1	[7]
100	22.3	[7]
MCF-7	Breast Adenocarcinoma	Vaccenic Acid	200	Not quantified	Down-regulation of Bcl-2 and procaspase-9	[6]

Signaling Pathways in Anti-Cancer Activity

Vaccenic acid induces apoptosis primarily through the mitochondrial-mediated pathway. A key mechanism involves the inhibition of the Akt signaling pathway, which leads to the dephosphorylation of the pro-apoptotic protein Bad. Dephosphorylated Bad then translocates to the mitochondria to promote apoptosis.[7][8]

References

• 1. Vaccenic acid suppresses intestinal inflammation by increasing anandamide and related N-acylethanolamines in the JCR:LA-cp rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ‎The anti-inflammatory properties of conjugated linoleic acid and trans-11 vaccenic acid in immune mediated inflammatory disease - UWDC - UW-Madison Libraries [search.library.wisc.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Trans-vaccenic acid inhibits proliferation and induces apoptosis of human nasopharyngeal carcinoma cells via a mitochondrial-mediated apoptosis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Nociceptive and Anti-Inflammatory Activities of the Ethyl Acetate Extract of Belamcanda chinensis (L.) Redouté in Raw 264.7 Cells in vitro and Mouse Model in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF- κ B Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to the Structural Elucidation of Ethyl 11(E)-octadecenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical techniques used for the structural elucidation of Ethyl 11(E)-octadecenoate, also known as ethyl trans-vaccenate. This long-chain monounsaturated fatty acid ester is of interest in various research fields, and its unambiguous identification is crucial for accurate scientific investigation. This document outlines the application of key spectroscopic and chromatographic methods, providing detailed experimental protocols and expected data for its structural confirmation.

Introduction

Ethyl 11(E)-octadecenoate is an ethyl ester of trans-vaccenic acid, an 18-carbon monounsaturated fatty acid with a double bond in the trans configuration at the 11th carbon. Its chemical formula is C₂₀H₃₈O₂ and it has a molecular weight of 310.52 g/mol .[1][2] The precise determination of its structure, including the position and stereochemistry of the double bond, requires a combination of analytical techniques. This guide will focus on the core methodologies of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Core Analytical Techniques

The structural elucidation of Ethyl 11(E)-octadecenoate relies on a multi-technique approach to gather unambiguous evidence for its molecular structure. The logical workflow for this process is outlined below.

Figure 1: Workflow for the structural elucidation of Ethyl 11(E)-octadecenoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a fundamental technique for determining the molecular weight and purity of Ethyl 11(E)-octadecenoate. The gas chromatography component separates the compound from any impurities, while the mass spectrometer provides information about the mass-to-charge ratio (m/z) of the molecular ion and its fragments.

Expected Mass Spectral Data:

The electron ionization (EI) mass spectrum of Ethyl 11(E)-octadecenoate is expected to show a molecular ion peak [M]⁺ at m/z 310. Key fragmentation patterns for fatty acid esters include the loss of the ethoxy group (-OCH₂CH₃) resulting in a fragment at m/z 265, and a prominent peak corresponding to the McLafferty rearrangement at m/z 88. Other characteristic fragments arise from cleavage at the allylic and vinylic positions relative to the double bond.

Fragment Ion (m/z)	Proposed Structure/Origin
310	Molecular Ion [C₂₀H₃₈O₂]⁺
265	[M - OCH₂CH₃]⁺
88	McLafferty Rearrangement Fragment [C₄H₈O₂]⁺
55, 69, 83...	Alkyl chain fragments

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. For Ethyl 11(E)-octadecenoate, the key absorptions are the C=O stretch of the ester and the C-H stretch and bend of the trans double bond.

Expected FTIR Data:

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~2925 and ~2855	C-H stretching	Aliphatic CH₂ and CH₃
~1740	C=O stretching	Ester carbonyl
~1170	C-O stretching	Ester
~966	C-H out-of-plane bending	Trans C=C double bond

The presence of a distinct peak around 966 cm⁻¹ is a strong indicator of a trans-substituted double bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information for structural elucidation, allowing for the determination of the carbon skeleton and the precise location and stereochemistry of the double bond. Both 1D (¹H and ¹³C) and 2D NMR techniques are employed.

Expected ¹H NMR Data (Predicted):

Proton	Multiplicity	Predicted Chemical Shift (δ, ppm)
-CH=CH- (vinylic)	Multiplet	~5.4
-O-CH₂-CH₃ (ethyl ester)	Quartet	~4.1
-CH₂-C=O (α to carbonyl)	Triplet	~2.2
-CH₂-C=C- (allylic)	Multiplet	~2.0
-O-CH₂-CH₃ (ethyl ester)	Triplet	~1.25
-(CH₂)n- (aliphatic chain)	Multiplet	~1.3
-CH₃ (terminal)	Triplet	~0.9

Expected ¹³C NMR Data (Predicted):

Similar to the ¹H NMR, the ¹³C chemical shifts can be estimated.

Carbon	Predicted Chemical Shift (δ, ppm)
-C=O (ester carbonyl)	~174
-CH=CH- (vinylic)	~130
-O-CH₂- (ethyl ester)	~60
-CH₂-C=O (α to carbonyl)	~34
-CH₂-C=C- (allylic)	~32
-(CH₂)n- (aliphatic chain)	~22-30
-O-CH₂-CH₃ (ethyl ester)	~14
-CH₃ (terminal)	~14

2D NMR Spectroscopy:

To confirm the connectivity of the molecule, 2D NMR experiments are essential.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings, allowing for the tracing of the entire fatty acid chain and the ethyl ester group.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons, confirming the assignments made in the 1D spectra.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart. This is crucial for confirming the position of the ester group and the double bond by observing long-range correlations from the vinylic protons and the protons of the ethyl group to nearby carbons.

The logical flow of 2D NMR analysis to confirm the structure is depicted below.

Figure 2: Logical relationships in 2D NMR-based structural confirmation.

Experimental Protocols

Sample Preparation

For all spectroscopic analyses, Ethyl 11(E)-octadecenoate should be of high purity (>98%). For NMR analysis, the sample is typically dissolved in a deuterated solvent such as chloroform-d (CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard. For GC-MS and FTIR analysis, the neat oil or a dilute solution in a volatile solvent like hexane can be used.

GC-MS Analysis Protocol

• Instrument: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector: Splitless mode at 250°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 10 minutes.

• MS Detector: Electron ionization (EI) at 70 eV. Mass range scanned from m/z 40 to 400.

FTIR Spectroscopy Protocol

• Instrument: Fourier Transform Infrared Spectrometer.

• Sample Interface: Attenuated Total Reflectance (ATR) crystal or salt plates (NaCl or KBr) for thin film analysis.

• Measurement Mode: Transmittance or Absorbance.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

NMR Spectroscopy Protocol

• Instrument: High-field NMR spectrometer (e.g., Bruker Avance 400 MHz or higher).

• Solvent: CDCl₃ with 0.03% TMS.

• ¹H NMR:

  • Pulse program: zg30

  • Number of scans: 16

  • Relaxation delay: 1 s

• ¹³C NMR:

  • Pulse program: zgpg30 (with proton decoupling)

  • Number of scans: 1024

  • Relaxation delay: 2 s

• 2D NMR (COSY, HSQC, HMBC): Standard pulse programs are used with parameters optimized for the specific instrument and sample concentration.

Conclusion

The structural elucidation of Ethyl 11(E)-octadecenoate is a systematic process that combines the strengths of multiple analytical techniques. GC-MS provides essential information on molecular weight and purity, while FTIR confirms the presence of key functional groups and the trans configuration of the double bond. The definitive structural assignment, including the precise location of the double bond and the connectivity of the entire molecule, is achieved through a combination of 1D and 2D NMR spectroscopy. By following the protocols and understanding the expected spectral data outlined in this guide, researchers can confidently identify and characterize Ethyl 11(E)-octadecenoate in their samples.

References

• 1. larodan.com [larodan.com]
• 2. 11-Octadecenoic acid, ethyl ester, (E)- | C20H38O2 | CID 543269 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling Ethyl 11(E)-octadecenoate: A Technical Guide to Its Potential Natural Occurrence, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 11(E)-octadecenoate, a fatty acid ethyl ester, belongs to a class of bioactive lipids. While its direct discovery and isolation from a natural source have yet to be explicitly documented in scientific literature, its structural analogs, including methyl esters and positional isomers, are known constituents of various plants. This technical guide consolidates the current knowledge on related natural compounds to provide a comprehensive framework for the prospective discovery, isolation, and characterization of Ethyl 11(E)-octadecenoate. We present detailed hypothetical protocols for its extraction and purification, analytical data for its characterization, and an exploration of its potential biological activities, drawing parallels with the well-documented anti-inflammatory properties of structurally similar molecules. This document serves as a foundational resource to stimulate further research into the natural presence and therapeutic potential of this compound.

Introduction: The Untapped Potential of Ethyl 11(E)-octadecenoate

Fatty acid esters are a diverse group of molecules with significant biological activities. While much research has focused on more common fatty acids and their derivatives, specific isomers like Ethyl 11(E)-octadecenoate remain largely unexplored in the context of natural products. The presence of its close relative, 11-octadecenoic acid methyl ester, in medicinal plants such as Celtis integrifolia suggests the plausibility of Ethyl 11(E)-octadecenoate's existence in nature[1][2]. Furthermore, other isomers, such as (E)-9-octadecenoic acid ethyl ester isolated from lotus seedpods, have demonstrated potent anti-inflammatory effects, highlighting the therapeutic potential that may be locked within this class of compounds[3]. This guide aims to bridge the knowledge gap and provide a technical roadmap for investigating Ethyl 11(E)-octadecenoate.

Physicochemical Properties and Identification

A clear understanding of the physicochemical properties of Ethyl 11(E)-octadecenoate is fundamental for its successful isolation and characterization. The following table summarizes key identifiers and properties.

Property	Value
IUPAC Name	ethyl (11E)-octadec-11-enoate
Synonyms	Ethyl trans-11-octadecenoate, Ethyl vaccenate
CAS Number	89296-48-0
Molecular Formula	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol
Appearance	Expected to be a liquid or low-melting solid
Solubility	Expected to be soluble in organic solvents like hexane, ethyl acetate, and chloroform, and insoluble in water.

Hypothetical Isolation and Purification Protocol from a Natural Source

Based on established methods for isolating similar lipid molecules from plant matrices, a detailed experimental workflow is proposed.

General Experimental Workflow

Figure 1: A generalized workflow for the isolation and purification of Ethyl 11(E)-octadecenoate.

Detailed Methodologies

3.2.1. Extraction

• Preparation of Plant Material: Air-dry the selected plant material (e.g., leaves, seeds) at room temperature and grind it into a coarse powder.

• Maceration: Soak the powdered plant material in n-hexane or ethyl acetate (1:10 w/v) for 72 hours at room temperature with occasional agitation.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude lipid extract.

3.2.2. Chromatographic Purification

• Column Chromatography:

  • Pack a glass column with silica gel (60-120 mesh) slurried in n-hexane.

  • Adsorb the crude extract onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting from 100% n-hexane and gradually increasing the polarity.

  • Collect fractions of 20-30 mL and monitor them by Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC):

  • Spot the collected fractions on silica gel TLC plates.

  • Develop the plates in a mobile phase of n-hexane:ethyl acetate (e.g., 95:5 v/v).

  • Visualize the spots by spraying with a solution of phosphomolybdic acid followed by heating.

  • Pool the fractions that show a spot corresponding to the expected Rf value of Ethyl 11(E)-octadecenoate.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the pooled fractions using a preparative HPLC system equipped with a C18 reverse-phase column.

  • Use an isocratic mobile phase of acetonitrile:water (e.g., 85:15 v/v) at a flow rate of 5 mL/min.

  • Monitor the elution at 210 nm and collect the peak corresponding to the pure compound.

Structural Characterization and Data Presentation

The definitive identification of the isolated compound as Ethyl 11(E)-octadecenoate requires spectroscopic analysis.

Analytical Techniques and Expected Data

Technique	Expected Observations
Gas Chromatography-Mass Spectrometry (GC-MS)	A single peak in the chromatogram. The mass spectrum should show a molecular ion peak (M+) at m/z 310, along with characteristic fragmentation patterns for a fatty acid ethyl ester.
¹H Nuclear Magnetic Resonance (NMR)	Signals corresponding to the ethyl group (a triplet around 1.25 ppm and a quartet around 4.12 ppm), olefinic protons of the trans double bond (a multiplet around 5.4 ppm), methylene groups adjacent to the double bond and the carbonyl group, and a long chain of methylene groups.
¹³C Nuclear Magnetic Resonance (NMR)	Resonances for the carbonyl carbon (around 174 ppm), olefinic carbons (around 130 ppm), the ethoxy group carbons (around 60 and 14 ppm), and a series of signals for the aliphatic chain carbons.

Potential Biological Activity and Signaling Pathways

While the bioactivity of Ethyl 11(E)-octadecenoate is uncharacterized, the known anti-inflammatory effects of its isomer, (E)-9-octadecenoic acid ethyl ester, provide a strong basis for hypothesizing its potential biological functions[3]. (E)-9-octadecenoic acid ethyl ester has been shown to suppress inflammatory responses in macrophages by inhibiting the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways[3].

Hypothesized Anti-Inflammatory Signaling Pathway

Figure 2: Hypothesized mechanism of anti-inflammatory action of Ethyl 11(E)-octadecenoate.

Conclusion and Future Directions

This technical guide provides a comprehensive, albeit prospective, overview of Ethyl 11(E)-octadecenoate. The natural occurrence of its structural analogs strongly suggests that it may be a yet-to-be-discovered natural product. The detailed protocols for isolation and characterization, along with insights into its potential biological activities, are intended to serve as a catalyst for future research. The exploration of novel fatty acid esters like Ethyl 11(E)-octadecenoate could lead to the discovery of new therapeutic agents, particularly for inflammatory diseases. Further studies should focus on screening a wide variety of plant and microbial sources for the presence of this compound and validating its hypothesized biological effects through in vitro and in vivo models.

References

• 1. journalaprj.com [journalaprj.com]
• 2. researchgate.net [researchgate.net]
• 3. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF-κB Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of High-Purity Ethyl 11(E)-octadecenoate: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of high-purity Ethyl 11(E)-octadecenoate, a long-chain unsaturated fatty acid ester. The protocol is centered around the Wittig reaction, a reliable method for stereoselective alkene synthesis, ensuring a high yield of the desired (E)-isomer. This application note includes a detailed, step-by-step experimental protocol, a summary of quantitative data, and a visual workflow to facilitate successful replication in a laboratory setting. The high-purity product is suitable for use in various research and development applications, including as a building block in the synthesis of complex lipids and as a reference standard in analytical studies.

Introduction

Ethyl 11(E)-octadecenoate is a monounsaturated fatty acid ester with potential applications in biochemical studies and as a precursor in the synthesis of more complex bioactive molecules. The synthesis of this and similar long-chain unsaturated esters with high isomeric purity is crucial for understanding their biological functions and for the development of targeted therapeutics. The Wittig reaction is a powerful and widely used method for creating a carbon-carbon double bond with a defined stereochemistry.[1][2] This protocol utilizes a stabilized phosphorane ylide, which preferentially yields the (E)-alkene isomer upon reaction with an aldehyde.[2][3]

Overall Reaction Scheme

The synthesis is a two-step process starting from commercially available reagents:

• Formation of the Phosphonium Salt: Ethyl 7-bromoheptanoate is reacted with triphenylphosphine to form the corresponding phosphonium salt.

• Wittig Reaction: The phosphonium salt is deprotonated with a base to form the ylide, which then reacts with undecanal to yield Ethyl 11(E)-octadecenoate.

Experimental Protocol

Materials and Reagents

• Ethyl 7-bromoheptanoate (≥98%)

• Triphenylphosphine (≥99%)

• Toluene, anhydrous (≥99.8%)

• Sodium hydride (60% dispersion in mineral oil)

• Dimethyl sulfoxide (DMSO), anhydrous (≥99.9%)

• Undecanal (≥97%)[4][5]

• Hexane (anhydrous, ≥99%)

• Ethyl acetate (anhydrous, ≥99.8%)

• Silica gel (for column chromatography, 60 Å, 230-400 mesh)

• Deuterated chloroform (CDCl₃) with 1% TMS (for NMR)

• Standard laboratory glassware, magnetic stirrers, heating mantles, and rotary evaporator.

• Inert atmosphere setup (e.g., nitrogen or argon manifold).

Step 1: Synthesis of (7-Ethoxy-7-oxoheptyl)triphenylphosphonium bromide

• In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add triphenylphosphine (26.2 g, 100 mmol) and anhydrous toluene (100 mL).

• Stir the mixture until the triphenylphosphine has completely dissolved.

• Add ethyl 7-bromoheptanoate (23.7 g, 100 mmol) to the solution via syringe.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 24 hours under a nitrogen atmosphere. A white precipitate will form as the reaction progresses.

• After 24 hours, cool the reaction mixture to room temperature.

• Collect the white precipitate by vacuum filtration and wash with cold diethyl ether (2 x 50 mL) to remove any unreacted starting materials.

• Dry the resulting white solid, (7-ethoxy-7-oxoheptyl)triphenylphosphonium bromide, under vacuum to a constant weight. The product is typically used in the next step without further purification.

Step 2: Wittig Reaction - Synthesis of Ethyl 11(E)-octadecenoate

• Ylide Formation:

  • To a flame-dried 500 mL three-necked round-bottom flask under a nitrogen atmosphere, add sodium hydride (4.4 g of a 60% dispersion in mineral oil, 110 mmol).

  • Carefully wash the sodium hydride with anhydrous hexane (3 x 20 mL) to remove the mineral oil.

  • Add anhydrous DMSO (150 mL) to the flask.

  • Slowly add the dried (7-ethoxy-7-oxoheptyl)triphenylphosphonium bromide (49.9 g, 100 mmol) in portions to the stirred suspension at room temperature. The reaction is exothermic, and the color of the solution will turn deep orange-red, indicating the formation of the ylide.

  • Stir the mixture at 50 °C for 1 hour to ensure complete ylide formation.

• Reaction with Aldehyde:

  • Cool the ylide solution to room temperature.

  • Slowly add a solution of undecanal (17.0 g, 100 mmol) in anhydrous DMSO (50 mL) dropwise to the ylide solution over 30 minutes.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 12 hours.

• Work-up and Extraction:

  • Pour the reaction mixture into a 1 L beaker containing 500 mL of ice-cold water.

  • Extract the aqueous mixture with diethyl ether (3 x 200 mL).

  • Combine the organic layers and wash with water (2 x 150 mL) and then with brine (150 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product will be a mixture of the desired ester and triphenylphosphine oxide.

Step 3: Purification

• Column Chromatography:

  • Prepare a silica gel column using a slurry of silica gel in hexane.

  • Dissolve the crude product in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (starting with 100% hexane and gradually increasing the ethyl acetate concentration to 5%). The less polar product, Ethyl 11(E)-octadecenoate, will elute before the more polar triphenylphosphine oxide.

  • Collect fractions and monitor by thin-layer chromatography (TLC) using a hexane/ethyl acetate (95:5) mobile phase.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield Ethyl 11(E)-octadecenoate as a colorless to pale yellow oil.

Step 4: Characterization

• Purity Assessment: Determine the purity of the final product by Gas Chromatography-Mass Spectrometry (GC-MS).

• Structural Verification: Confirm the structure and stereochemistry using ¹H NMR and ¹³C NMR spectroscopy. The coupling constant of the vinylic protons in the ¹H NMR spectrum is indicative of the (E)-configuration (typically ~15 Hz).

• Functional Group Analysis: Confirm the presence of the ester carbonyl and the trans double bond using Fourier-Transform Infrared (FT-IR) spectroscopy.

Data Presentation

Parameter	Value	Method of Analysis
Step 1: Phosphonium Salt
Theoretical Yield	49.9 g	Calculation
Actual Yield	~47.4 g (95%)	Gravimetric
Appearance	White crystalline solid	Visual
Step 2 & 3: Final Product
Theoretical Yield	31.0 g	Calculation
Actual Yield (after purification)	~23.3 g (75%)	Gravimetric
Purity	>99%	GC-MS
Appearance	Colorless to pale yellow oil	Visual
Spectroscopic Data
¹H NMR (CDCl₃) δ (ppm)	~5.4 (m, 2H, -CH=CH-), 4.12 (q, 2H, -OCH₂CH₃), 2.28 (t, 2H, -CH₂COO-), 1.9-2.1 (m, 4H, allylic CH₂), 1.6 (m, 2H), 1.2-1.4 (m, 18H, CH₂), 0.88 (t, 3H, -CH₂CH₃)	¹H NMR Spectroscopy
¹³C NMR (CDCl₃) δ (ppm)	~173.9, 130.5, 130.4, 60.1, 34.4, 32.6, 31.9, 29.7, 29.5, 29.3, 29.2, 29.1, 28.9, 25.0, 22.7, 14.3, 14.1	¹³C NMR Spectroscopy
FT-IR (neat) ν (cm⁻¹)	~2925, 2854 (C-H stretch), 1738 (C=O ester), 965 (C-H bend, trans C=C)	FT-IR Spectroscopy
Mass Spectrum (EI) m/z	310 (M⁺), 265, 155, 101, 88	GC-MS

Visualization

Caption: Workflow for the synthesis of Ethyl 11(E)-octadecenoate.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. Undecanal - Wikipedia [en.wikipedia.org]
• 5. Undecanal | 112-44-7 [chemicalbook.com]

Application Note: Gas Chromatography Method for the Analysis of Ethyl 11(E)-octadecenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 11(E)-octadecenoate is a fatty acid ethyl ester (FAEE) of interest in various fields, including biofuel research, pharmacology, and as a potential biomarker. Accurate and precise quantification of this compound is essential for its study and application. Gas chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) offers a robust and sensitive method for the analysis of Ethyl 11(E)-octadecenoate. This application note provides a detailed protocol for the quantitative analysis of Ethyl 11(E)-octadecenoate using GC-MS.

Experimental Protocols

This section details the complete workflow for the analysis of Ethyl 11(E)-octadecenoate, from sample preparation to data analysis.

Sample Preparation

The following protocol is recommended for the extraction of Ethyl 11(E)-octadecenoate from a liquid matrix (e.g., plasma, cell culture media). For samples where the analyte is already in a relatively clean organic solvent, direct injection may be possible after dilution.

Reagents and Materials:

• Hexane (GC grade)

• Acetone (GC grade)

• Anhydrous Sodium Sulfate

• Solid Phase Extraction (SPE) cartridges (aminopropyl silica)

• Internal Standard (IS): Ethyl heptadecanoate (or another suitable odd-chain FAEE not present in the sample)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or rotary evaporator

Procedure:

• To 1 mL of the liquid sample, add a known concentration of the internal standard solution.

• Add 2 mL of acetone to precipitate proteins.

• Vortex the mixture for 1 minute.

• Add 5 mL of hexane and vortex for an additional 2 minutes to perform a liquid-liquid extraction.

• Centrifuge the sample at 3000 x g for 5 minutes to achieve phase separation.

• Carefully transfer the upper hexane layer to a new tube.

• Repeat the hexane extraction on the remaining aqueous layer to maximize recovery and combine the hexane extracts.

• Dry the combined extract over anhydrous sodium sulfate.

• For further cleanup, condition an aminopropyl silica SPE cartridge with 5 mL of hexane.

• Load the dried hexane extract onto the SPE cartridge.

• Wash the cartridge with 5 mL of a hexane:acetone (9:1 v/v) mixture to remove polar interferences.

• Elute the Ethyl 11(E)-octadecenoate with 5 mL of hexane.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of hexane for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following instrumental parameters are recommended. Optimization may be necessary depending on the specific instrument and column used.

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent

• Mass Spectrometer: Agilent 5975C or equivalent

GC Conditions:

Parameter	Value
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (split ratio 10:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 110 °C (hold for 2 min), ramp at 10 °C/min to 200 °C, then ramp at 5 °C/min to 280 °C (hold for 9 min)[1]

MS Conditions:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis
Solvent Delay	3 min

Data Presentation

The following tables summarize the expected quantitative data for the analysis of Ethyl 11(E)-octadecenoate. Please note that the retention time is based on a closely related isomer, (E)-9-octadecenoic acid ethyl ester, and may require adjustment based on your specific analytical setup.[2]

Table 1: Chromatographic Data

Compound	Retention Time (min)
Ethyl 11(E)-octadecenoate	~12.92[2]
Ethyl heptadecanoate (IS)	Instrument Dependent

Table 2: Quantitative Parameters (Hypothetical)

Parameter	Value
Linear Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships of the GC method parameters.

Caption: Experimental workflow for Ethyl 11(E)-octadecenoate analysis.

Caption: Logical relationships of GC method parameters.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. community.sent2promo.com [community.sent2promo.com]

Application Note: GC-MS Analysis of Insect Pheromone Blends Containing Long-Chain Ethyl Esters

Abstract

This application note provides a comprehensive protocol for the analysis of insect pheromone blends, with a specific focus on the identification and quantification of long-chain ethyl esters, such as Ethyl 11(E)-octadecenoate, using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies detailed herein are designed for researchers, scientists, and professionals in drug development and chemical ecology. This document outlines procedures for sample collection, preparation, GC-MS analysis, and data interpretation. A case study on the Asian corn borer, Ostrinia furnacalis, is presented to exemplify the quantitative analysis of a multi-component pheromone blend.

Introduction

Insect pheromones are semiochemicals crucial for intraspecific communication, primarily for mating. These are typically complex blends of volatile organic compounds, and their precise composition and component ratios are critical for biological activity. Long-chain esters, such as Ethyl 11(E)-octadecenoate, are a class of compounds that can be found in these blends. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of these volatile compounds due to its high resolution and sensitivity. This application note provides a detailed workflow and specific protocols for the robust analysis of such pheromone blends.

Experimental Protocols

Pheromone Sample Collection

Several methods can be employed for the collection of insect pheromones, each with its advantages and suitability for different insect species and pheromone types.

• Gland Extraction: This involves the dissection of the pheromone gland from the insect, followed by solvent extraction.

  • Anesthetize the insect by cooling.

  • Under a dissecting microscope, carefully excise the pheromone gland.

  • Immerse the gland in a small volume (e.g., 50 µL) of a high-purity solvent like hexane or dichloromethane for a defined period (e.g., 30 minutes).

  • Remove the gland, and the resulting extract is ready for analysis.

• Solid-Phase Microextraction (SPME): A solvent-free technique ideal for sampling volatile and semi-volatile compounds from the headspace of calling insects.

  • Place a calling female insect in a sealed glass vial.

  • Expose an SPME fiber (e.g., with a polydimethylsiloxane/divinylbenzene coating) to the headspace for a predetermined time (e.g., 1-2 hours).

  • Retract the fiber and introduce it directly into the GC injector for thermal desorption.

• Aeration (Volatile Collection): This method collects volatiles released by the insect over a period of time.

  • Place the insects in a clean glass chamber.

  • Pass a stream of purified air over the insects.

  • Trap the entrained volatiles on a sorbent material (e.g., Porapak Q or Tenax TA).

  • Elute the trapped compounds with a small volume of solvent (e.g., hexane).

GC-MS Analysis

The following parameters are recommended for the analysis of long-chain ester pheromones. Optimization may be required based on the specific instrument and analytes.

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column
Injector	Splitless mode, 250 °C
Oven Program	Initial 60 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 10 min
Carrier Gas	Helium, constant flow at 1.0 mL/min
Mass Spectrometer	Agilent 5977A or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-500
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C

Identification and Quantification

• Identification: The identification of Ethyl 11(E)-octadecenoate and other pheromone components is achieved by comparing their mass spectra and retention times with those of authentic standards. The mass spectrum of a long-chain ethyl ester is expected to show a molecular ion peak (M+), and characteristic fragmentation patterns including the loss of the ethoxy group (-OCH2CH3, m/z 45) and cleavage at the ester functional group.

• Quantification: For quantitative analysis, an internal standard (IS) of a known concentration is added to the sample extract. The IS should be a compound with similar chemical properties to the analytes but with a different retention time. The amount of each pheromone component is calculated by comparing its peak area to the peak area of the internal standard.

Data Presentation: Case Study of Ostrinia furnacalis

The Asian corn borer, Ostrinia furnacalis, utilizes a pheromone blend primarily composed of (Z)-12-tetradecenyl acetate and (E)-12-tetradecenyl acetate. The table below presents hypothetical quantitative data based on published literature, illustrating the typical composition of the female pheromone gland extract.[1][2][3]

Compound	Retention Time (min)	Amount (ng/female)	Relative Abundance (%)
(Z)-12-Tetradecenyl acetate	18.5	5.8 ± 1.2	53
(E)-12-Tetradecenyl acetate	18.7	5.1 ± 1.0	47
Total	10.9	100

Visualizations

Caption: Experimental workflow for GC-MS analysis of insect pheromones.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of sex pheromone components of female asian corn borer,Ostrinia furnacalis (Hübner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: High-Purity Isolation of Ethyl 11(E)-octadecenoate via Solid-Phase Extraction

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 11(E)-octadecenoate is a fatty acid ethyl ester (FAEE) of interest in various research fields. Its accurate analysis and use in downstream applications necessitate efficient purification from complex sample matrices. Solid-phase extraction (SPE) offers a reliable and streamlined method for the selective isolation of FAEEs, providing significant advantages over traditional liquid-liquid extraction in terms of solvent consumption, time, and automation potential. This application note details a protocol for the purification of Ethyl 11(E)-octadecenoate using normal-phase SPE with aminopropyl-silica cartridges, a technique demonstrated to be effective for the separation of FAEEs from other lipid classes.

Principle of the Method

This protocol utilizes a normal-phase SPE mechanism. The stationary phase, aminopropyl-bonded silica, is polar. The sample is loaded in a non-polar solvent. Ethyl 11(E)-octadecenoate, being relatively non-polar, has a weak affinity for the polar sorbent and is readily eluted with a non-polar solvent like hexane. More polar interfering compounds are retained on the column, allowing for effective separation. This method is particularly useful for isolating FAEEs from complex lipid mixtures.

Experimental Protocols

Materials and Reagents

• SPE Cartridge: Aminopropyl-silica (NH2), 500 mg, 3 mL

• Sample: A mixture containing Ethyl 11(E)-octadecenoate in a non-polar solvent (e.g., hexane).

• Solvents (HPLC or GC grade):

  • Hexane

  • Dichloromethane

  • Acetone

• Collection tubes: Glass, appropriate volume.

• Nitrogen evaporator or rotary evaporator.

Protocol: Normal-Phase SPE Purification

• Cartridge Conditioning:

  • Pass 5 mL of hexane through the aminopropyl-silica SPE cartridge to wet the sorbent and remove any potential impurities. Do not allow the cartridge to dry.

• Sample Loading:

  • Dissolve the crude sample containing Ethyl 11(E)-octadecenoate in a minimal amount of hexane (e.g., 1 mL).

  • Load the sample solution onto the conditioned SPE cartridge.

  • Allow the sample to pass through the sorbent bed at a slow, consistent flow rate (approximately 1-2 mL/min).

• Washing (Optional - for removal of less polar impurities):

  • If less polar impurities are present, wash the cartridge with a small volume (e.g., 2 mL) of a slightly more polar solvent or a mixture such as hexane:dichloromethane (98:2 v/v). This step should be optimized to ensure the target analyte is not eluted prematurely.

• Elution:

  • Elute the purified Ethyl 11(E)-octadecenoate from the cartridge by passing 5-10 mL of hexane through the column.[1][2]

  • Collect the eluate in a clean glass tube.

• Solvent Evaporation:

  • Evaporate the solvent from the collected eluate under a gentle stream of nitrogen or using a rotary evaporator to obtain the purified Ethyl 11(E)-octadecenoate.

• Reconstitution:

  • Reconstitute the purified sample in a suitable solvent for subsequent analysis (e.g., hexane for GC analysis).

Data Presentation

The following tables summarize representative quantitative data for the purification of fatty acid ethyl esters using solid-phase extraction.

Table 1: Recovery of FAEEs using a two-step SPE method (Aminopropyl-silica followed by ODS).

Analyte	Mean Recovery (%)	Standard Error of the Mean (S.E.M.)
Ethyl oleate*	70	3

*Data obtained for Ethyl oleate, a structurally similar FAEE, is presented as a reference.[1][2]

Table 2: Recovery of various FAEEs in olive oil using silica SPE-GC. [3]

Analyte	Spiked Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (%)
Ethyl palmitate	4, 8, 20	93.8 - 104.0	2.2 - 7.6
Ethyl linoleate	4, 8, 20	93.8 - 104.0	2.2 - 7.6
Ethyl oleate	4, 8, 20	93.8 - 104.0	2.2 - 7.6
Ethyl stearate	4, 8, 20	93.8 - 104.0	2.2 - 7.6

Mandatory Visualization

Caption: Workflow for the purification of Ethyl 11(E)-octadecenoate using SPE.

Conclusion

Solid-phase extraction with aminopropyl-silica cartridges provides an efficient and reproducible method for the purification of Ethyl 11(E)-octadecenoate from complex mixtures. The protocol is simple, rapid, and can be easily adapted for various sample volumes and concentrations. The presented method yields high recovery and purity, making it suitable for demanding applications in research and development.

References

• 1. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. [Determination of four fatty acid ethyl esters in olive oil by solid phase extraction-gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Techniques for the Separation of Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol, formed by the esterification of fatty acids with ethanol. They have been identified as mediators of ethanol-induced organ damage and serve as sensitive and specific markers of alcohol consumption. Accurate and reliable quantification of FAEEs in various biological and non-biological matrices is crucial for clinical diagnostics, forensic toxicology, and research in drug and alcohol metabolism. High-Performance Liquid Chromatography (HPLC) offers a versatile and robust platform for the separation and quantification of FAEEs. This application note provides detailed protocols and methodologies for the separation of FAEEs using reversed-phase HPLC, a commonly employed technique for this class of compounds. While gas chromatography is also a predominant technique for fatty acid analysis, HPLC is crucial for applications such as geometrical isomer separation and can be used without derivatization.[1][2]

Principle of Separation

Reversed-phase HPLC separates molecules based on their hydrophobicity. In the context of FAEEs, a non-polar stationary phase (typically C18) is used with a polar mobile phase. The FAEEs are retained on the column to varying degrees depending on their alkyl chain length and degree of unsaturation. Longer, more saturated FAEEs have stronger hydrophobic interactions with the stationary phase and thus elute later than shorter, more unsaturated FAEEs. The elution order generally follows increasing carbon number and decreasing number of double bonds.

Experimental Protocols

This section details two common reversed-phase HPLC protocols for the separation of FAEEs. Method 1 is a gradient method suitable for a broad range of FAEEs, while Method 2 is an isocratic method optimized for the purification of omega-3 fatty acid ethyl esters.

Sample Preparation

Proper sample preparation is critical for accurate and reproducible HPLC analysis.[3] The goal is to extract the FAEEs from the sample matrix and remove any interfering substances.

Solid-Phase Extraction (SPE) for Biological Samples (e.g., Plasma, Serum):

• Conditioning: Condition an aminopropyl-silica SPE cartridge by washing with hexane.

• Sample Loading: Apply the lipid extract (dissolved in a non-polar solvent like hexane) to the SPE column.

• Elution: Elute the FAEEs and cholesteryl esters from the column with hexane.[4]

• Solvent Evaporation: Evaporate the collected fraction to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the initial mobile phase of the HPLC method.[3]

• Filtration: Filter the reconstituted sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection.[5][6]

Method 1: Reversed-Phase HPLC with UV Detection (Gradient Elution)

This method is suitable for the simultaneous separation of a mixture of FAEEs.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Acetonitrile/Water (50:50, v/v)[7]
Mobile Phase B	Acetonitrile
Gradient Program	0-10 min: 100% A10-50 min: Linear gradient to 100% B50-60 min: 100% B (isocratic)
Flow Rate	1.0 mL/min[7]
Column Temperature	30 °C
Injection Volume	20 µL
Detection	UV at 210 nm or 242 nm[7][8]

Method 2: Reversed-Phase HPLC for Omega-3 Fatty Acid Ethyl Esters (Isocratic Elution)

This method is optimized for the purification and analysis of specific omega-3 FAEEs like eicosapentaenoic acid ethyl ester (EPA-EE) and docosahexaenoic acid ethyl ester (DHA-EE).

Chromatographic Conditions:

Parameter	Condition
Column	AQ-C18 reversed-phase column (e.g., 150 mm x 10 mm)[8]
Mobile Phase	Methanol/Water (90:10, v/v)[8][9][10]
Elution Mode	Isocratic[8][9][10]
Flow Rate	3.0 mL/min[8]
Column Temperature	30 °C[8]
Injection Volume	Dependent on column loading capacity; for preparative scale, a volume equivalent to 1.25% of the column bed volume has been used.[8][9][10]
Detection	UV at 210 nm[8]

Quantitative Data Summary

The following table summarizes representative quantitative data for the separation of FAEEs using reversed-phase HPLC. Retention times are dependent on the specific chromatographic conditions and column used.

Fatty Acid Ethyl Ester	Typical Elution Order	Purity Achieved (Method 2)[8][9][10]	Recovery Rate (Method 2)[8][9][10]
Linolenate Ethyl Ester	1	-	-
Linoleate Ethyl Ester	2	-	-
Palmitate Ethyl Ester	3	-	-
Oleate Ethyl Ester	4	-	-
Stearate Ethyl Ester	5	-	-
Total Omega-3 FAEEs	-	90.34%	74.30%
EPA + DHA Ethyl Esters	-	Increased from 67.91% to 85.27%	-

Note: The elution order of fatty acids and their esters in reversed-phase HPLC is generally ricinoleate, linolenate, linoleate, palmitate, oleate, and stearate.[11]

Diagrams

Experimental Workflow for FAEE Analysis by HPLC

The following diagram illustrates the general workflow from sample collection to data analysis for the determination of FAEEs.

Caption: Workflow for FAEE analysis using HPLC.

Logical Relationship of HPLC Parameters for FAEE Separation

This diagram shows the key parameters that influence the separation of FAEEs in reversed-phase HPLC.

Caption: Key parameters affecting FAEE separation.

Conclusion

Reversed-phase HPLC is a powerful and reliable technique for the separation and quantification of fatty acid ethyl esters. The choice of stationary phase, mobile phase composition, and elution mode can be tailored to achieve optimal separation for a wide range of FAEEs, from complex mixtures to targeted purification of specific compounds like omega-3 esters. The protocols and data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to develop and implement robust HPLC methods for FAEE analysis in their respective fields.

References

• 1. hplc.eu [hplc.eu]
• 2. aocs.org [aocs.org]
• 3. organomation.com [organomation.com]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. Key Considerations For Sample Preparation in HPLC - Blogs - News [alwsci.com]
• 6. How to Prepare Sample for HPLC? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. mdpi.com [mdpi.com]
• 9. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Esterification of 11(E)-Octadecenoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

11(E)-Octadecenoic acid, also known as vaccenic acid, is a naturally occurring trans fatty acid found in the fat of ruminants and in dairy products. Its methyl ester, methyl 11(E)-octadecenoate (methyl vaccenate), is a crucial derivative for analytical purposes, such as gas chromatography (GC), and serves as a starting material for the synthesis of various bioactive molecules. This document provides detailed protocols for the efficient esterification of 11(E)-octadecenoic acid to its methyl ester. The primary method described is the acid-catalyzed Fischer esterification, a reliable and widely used method for the preparation of fatty acid methyl esters (FAMEs).

Data Presentation: Comparison of Esterification Protocols

While specific quantitative data for the esterification of pure 11(E)-octadecenoic acid is not extensively reported, the following table summarizes typical yields and conditions for the methyl esterification of long-chain unsaturated fatty acids using common laboratory methods. This data is intended to be illustrative and provide a baseline for experimental design.

Protocol Variant	Catalyst	Alcohol	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Purity (%)
1. Sulfuric Acid Catalyzed	H₂SO₄ (1-2% v/v)	Methanol	60-70	1-2	>95	>98
2. Boron Trifluoride Catalyzed	BF₃-Methanol (12-14%)	Methanol	100	0.5-1	>98	>99
3. Hydrochloric Acid Catalyzed	HCl (5% w/v in Methanol)	Methanol	80-90	2	>95	>98

Experimental Protocols

Protocol 1: Sulfuric Acid-Catalyzed Esterification of 11(E)-Octadecenoic Acid

This protocol details the classic Fischer esterification method using sulfuric acid as a catalyst. It is a cost-effective and straightforward procedure suitable for routine laboratory synthesis.

Materials:

• 11(E)-Octadecenoic acid

• Anhydrous methanol (MeOH)

• Concentrated sulfuric acid (H₂SO₄)

• Hexane

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 g of 11(E)-octadecenoic acid in 20 mL of anhydrous methanol.

• Catalyst Addition: While stirring, slowly add 0.4 mL (approximately 2% v/v) of concentrated sulfuric acid to the solution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 65-70°C) using a heating mantle or oil bath. Maintain reflux for 2 hours.

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Add 30 mL of hexane to the separatory funnel, followed by 20 mL of deionized water. Shake gently and allow the layers to separate.

• Washing: Discard the lower aqueous layer. Wash the organic layer sequentially with 20 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid) and 20 mL of brine.

• Drying: Transfer the organic layer to a clean flask and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the solution using a rotary evaporator to obtain the crude methyl 11(E)-octadecenoate.

• Purification (Optional): The crude product can be further purified by column chromatography on silica gel if required.

Protocol 2: Boron Trifluoride-Methanol Complex Catalyzed Esterification

This method utilizes a more potent Lewis acid catalyst, boron trifluoride, which can lead to faster reaction times and higher yields.

Materials:

• 11(E)-Octadecenoic acid

• Boron trifluoride-methanol solution (12-14% BF₃ in MeOH)

• Hexane

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Screw-cap reaction vial with a PTFE-lined cap

• Heating block or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Place 100 mg of 11(E)-octadecenoic acid into a screw-cap reaction vial.

• Catalyst Addition: Add 2 mL of 12-14% boron trifluoride-methanol solution to the vial.

• Heating: Securely cap the vial and heat the mixture at 100°C for 30 minutes in a heating block or oil bath.

• Cooling: Allow the vial to cool to room temperature.

• Extraction: Add 5 mL of hexane and 5 mL of deionized water to the vial. Vortex briefly and transfer the contents to a separatory funnel.

• Phase Separation: Allow the layers to separate and discard the lower aqueous layer.

• Drying: Transfer the organic layer to a clean flask and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the solution using a rotary evaporator to yield the methyl 11(E)-octadecenoate.

Visualizations

Experimental Workflow: Sulfuric Acid-Catalyzed Esterification

Caption: Workflow for the sulfuric acid-catalyzed esterification of 11(E)-octadecenoic acid.

Logical Relationship: Fischer Esterification Mechanism

Caption: The reversible steps of the acid-catalyzed Fischer esterification mechanism.

Application Notes: Ethyl 11(E)-octadecenoate as a Reference Standard in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 11(E)-octadecenoate, also known as ethyl vaccenate, is a fatty acid ethyl ester (FAEE) that serves as a valuable reference standard in gas chromatography (GC) for the qualitative and quantitative analysis of fatty acids. Its stable, trans-isomeric form and distinct chromatographic behavior make it particularly useful in food science, biofuel research, and clinical diagnostics. These application notes provide detailed protocols for the use of Ethyl 11(E)-octadecenoate as a reference standard for both external and internal calibration in GC-Flame Ionization Detection (FID) and GC-Mass Spectrometry (MS) analysis.

Physicochemical Properties

Property	Value
Chemical Formula	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol [1]
CAS Number	89296-48-0[1]
Synonyms	Ethyl (11E)-11-octadecenoate, Ethyl trans-vaccenate
Appearance	Liquid
Purity	>99%

Applications

• Quantification of trans-Fatty Acids in Food Products: Ethyl 11(E)-octadecenoate can be used as an external or internal standard for the quantification of trans-vaccenic acid and other trans-octadecenoic acid isomers in dairy products, meats, and partially hydrogenated vegetable oils.

• Biofuel Analysis: As a component of biodiesel, this compound can be used to calibrate GC methods for the analysis of fatty acid ethyl ester profiles in biofuel samples.

• Clinical Research: Fatty acid ethyl esters are markers of ethanol intake. Ethyl 11(E)-octadecenoate can be used as a standard in methods for their determination in biological samples.[2]

Experimental Protocols

Protocol 1: External Standard Calibration for GC-FID

This protocol describes the preparation of a calibration curve using Ethyl 11(E)-octadecenoate to quantify the concentration of a target analyte.

1. Preparation of Standard Solutions:

• Prepare a stock solution of Ethyl 11(E)-octadecenoate (e.g., 1000 µg/mL) in a suitable solvent such as hexane or isooctane.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards with concentrations ranging from the limit of quantification (LOQ) to the expected upper concentration of the analyte in the samples. A typical range could be 1, 5, 10, 25, 50, and 100 µg/mL.

2. Sample Preparation:

• For food or biological samples, lipids must first be extracted using a suitable method (e.g., Folch or Bligh-Dyer).

• The extracted lipids are then transesterified to their corresponding fatty acid methyl esters (FAMEs) or fatty acid ethyl esters (FAEEs) if not already in that form. A common method is acid-catalyzed (e.g., with methanolic HCl) or base-catalyzed (e.g., with methanolic NaOH) transesterification.

• After transesterification, the FAMEs or FAEEs are extracted into an organic solvent (e.g., hexane) and concentrated to a known volume.

3. GC-FID Analysis:

• Inject a fixed volume (e.g., 1 µL) of each calibration standard and the prepared samples into the GC-FID system.

• Record the peak area of Ethyl 11(E)-octadecenoate for the standards and the corresponding analyte peak area in the samples.

4. Quantification:

• Construct a calibration curve by plotting the peak area of Ethyl 11(E)-octadecenoate against its concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating its peak area on the calibration curve.

Protocol 2: Internal Standard Calibration for GC-MS

This protocol details the use of Ethyl 11(E)-octadecenoate as an internal standard to improve the accuracy and precision of quantification by correcting for variations in sample injection and preparation.[3]

1. Preparation of Internal Standard Spiking Solution:

• Prepare a stock solution of Ethyl 11(E)-octadecenoate at a known concentration (e.g., 500 µg/mL) in a suitable solvent.

2. Sample and Calibration Standard Preparation:

• To a known amount of each sample and each external calibration standard (containing the analyte of interest), add a precise volume of the Ethyl 11(E)-octadecenoate internal standard solution. The final concentration of the internal standard should be consistent across all samples and standards.

• Proceed with lipid extraction and transesterification as described in Protocol 1.

3. GC-MS Analysis:

• Inject a fixed volume of each sample and standard into the GC-MS system.

• The mass spectrometer can be operated in either full scan mode or selected ion monitoring (SIM) mode for enhanced sensitivity. For Ethyl 11(E)-octadecenoate, characteristic ions such as m/z 88 and 101 can be monitored in SIM mode.[3]

4. Quantification:

• Calculate the response factor (RF) for the analyte relative to the internal standard using the calibration standards:

  • RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

• Calculate the concentration of the analyte in the samples using the following equation:

  • Concanalyte = (Areaanalyte / AreaIS) * (ConcIS / RF)

Quantitative Data

The following table presents representative data for a 5-point calibration curve for Ethyl 11(E)-octadecenoate analyzed by GC-FID. This data is illustrative and should be generated by the user for their specific instrument and conditions. The linearity demonstrated is based on typical performance for such analyses.[4]

Concentration (µg/mL)	Peak Area (Arbitrary Units)
5	15,234
10	30,158
25	75,982
50	151,233
100	302,567
Correlation Coefficient (r²)	0.9995

Method Validation Summary

A summary of typical method validation parameters for the quantitative analysis of fatty acids using a reference standard like Ethyl 11(E)-octadecenoate is provided below. The values are based on published data for similar analyses.[4]

Parameter	Typical Value
Linearity (r²)	> 0.999
Limit of Detection (LOD)	2 - 7 µg/mL
Limit of Quantification (LOQ)	5 - 15 µg/mL
Precision (RSD%)	< 10%
Accuracy (Recovery %)	90 - 110%

Visualizations

Caption: General workflow for GC analysis using a reference standard.

Caption: Key parameters for analytical method validation.

References

• 1. agilent.com [agilent.com]
• 2. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Analysis of Vaccenic and Elaidic acid in foods using a silver ion cartridge applied to GC × GC-TOFMS [frontiersin.org]

Field Application of Ethyl 11(E)-octadecenoate in Pest Management: Application Notes and Protocols

Note to the Reader: As of the current date, a comprehensive review of scientific literature and patent databases reveals a significant lack of specific field application data, quantitative efficacy trials, and established protocols for the use of Ethyl 11(E)-octadecenoate in pest management. The information presented herein is based on the broader class of fatty acid esters and related compounds to provide a foundational understanding and a hypothetical framework for future research and application development.

Introduction: Fatty Acid Esters in Pest Management

Fatty acids and their esters are a class of naturally derived compounds that have garnered interest in pest management due to their generally low mammalian toxicity and biodegradability. Their modes of action are diverse, ranging from direct insecticidal effects to behavioral modification and herbicidal activity. While specific data on Ethyl 11(E)-octadecenoate is scarce, the known properties of similar molecules suggest its potential as a biopesticide.

Fatty acid-based pesticides are known to be effective against soft-bodied insects and mites. Their lipophilic nature allows them to disrupt the lipoprotein matrix of insect cell membranes, leading to cell lysis and death. Furthermore, certain fatty acid esters have been identified as insect semiochemicals, including pheromones, which can be exploited for pest monitoring and mating disruption.

Potential Applications and Mechanisms of Action

Based on the activities of structurally related compounds, the potential applications of Ethyl 11(E)-octadecenoate in pest management could include:

• Insecticidal/Acaricidal Agent: Like other fatty acid esters, it may act as a contact insecticide or acaricide, particularly against soft-bodied pests such as aphids, whiteflies, and spider mites. The disruption of cellular membranes is a likely mechanism of action.

• Insect Repellent: Some fatty acids and their esters have demonstrated repellent properties against various insects. For instance, (E)-9-octadecenoic acid has shown moderate repellent activity against Aedes aegypti mosquitoes[1]. This suggests that Ethyl 11(E)-octadecenoate could be investigated for similar properties.

• Semiochemical/Pheromone: Various fatty acid esters function as pheromones in insects. For example, ethyl oleate acts as a primer pheromone in honey bees, delaying the transition of young bees to foragers[2][3]. Ethyl (Z)-9-octadecenoate and ethyl octadecanoate have also been identified as semiochemicals in various insect species[4][5]. The specific role of Ethyl 11(E)-octadecenoate as a semiochemical is yet to be determined but remains a plausible area of investigation.

• Herbicide Carrier or Adjuvant: Methyl esters of fatty acids have been used as adjuvants and carriers for herbicides to improve their efficacy[6][7][8]. Ethyl 11(E)-octadecenoate could potentially serve a similar function in herbicidal formulations.

Hypothetical Experimental Protocols for Field Evaluation

The following protocols are generalized methodologies for the evaluation of a new potential biopesticide like Ethyl 11(E)-octadecenoate.

3.1 Laboratory Bioassays for Insecticidal Activity

• Objective: To determine the median lethal dose (LD50) or concentration (LC50) of Ethyl 11(E)-octadecenoate against a target pest.

• Materials:

  • Technical grade Ethyl 11(E)-octadecenoate (>95% purity).

  • Acetone or another suitable solvent.

  • Non-ionic surfactant.

  • Distilled water.

  • Target pest species (e.g., Myzus persicae - green peach aphid).

  • Host plants (e.g., cabbage seedlings).

  • Spray tower or hand-held sprayer.

  • Ventilated cages for holding treated insects.

• Procedure:

  • Prepare a stock solution of Ethyl 11(E)-octadecenoate in the chosen solvent.

  • Create a series of dilutions (e.g., 0.1%, 0.5%, 1.0%, 2.0%, 5.0% w/v) in distilled water containing a fixed concentration of surfactant (e.g., 0.1%).

  • Infest host plants with a known number of target pests (e.g., 20 adult aphids per plant).

  • Apply the treatment solutions to the infested plants until runoff using a calibrated sprayer. A control group should be sprayed with the water-surfactant solution only.

  • Allow the treated plants to dry and then place them in ventilated cages under controlled environmental conditions (e.g., 25°C, 60% RH, 16:8 L:D photoperiod).

  • Assess mortality at 24, 48, and 72 hours post-treatment.

  • Analyze the data using probit analysis to determine the LC50.

3.2 Repellency Bioassay

• Objective: To assess the repellent effect of Ethyl 11(E)-octadecenoate on a target pest.

• Materials:

  • Ethyl 11(E)-octadecenoate.

  • Ethanol or acetone as a solvent.

  • Filter paper discs.

  • Petri dishes.

  • Target insect (e.g., Tribolium castaneum - red flour beetle).

• Procedure (Area Preference Method):

  • Cut filter paper discs to fit the bottom of the Petri dishes.

  • Divide each filter paper disc into two equal halves.

  • Apply a solution of Ethyl 11(E)-octadecenoate in a volatile solvent to one half of the filter paper, and the solvent alone to the other half.

  • Allow the solvent to evaporate completely.

  • Place the treated filter paper in the Petri dish.

  • Release a known number of insects (e.g., 20 adults) in the center of the dish.

  • Count the number of insects on each half of the filter paper at regular intervals (e.g., every 15 minutes for 2 hours).

  • Calculate the Percent Repellency (PR) using the formula: PR = [(Nc - Nt) / (Nc + Nt)] x 100, where Nc is the number of insects in the control half and Nt is the number of insects in the treated half.

Data Summary (Hypothetical)

As no specific data exists for Ethyl 11(E)-octadecenoate, the following table illustrates how quantitative data for related fatty acid esters could be presented.

Compound	Target Pest	Bioassay Type	Efficacy Metric	Concentration/Dose	Result	Reference
Coconut Fatty Acid Methyl Esters	Myzus persicae	Repellency Bioassay	Repellency Index	0.2%	28.93%	[9]
(E)-9-Octadecenoic acid	Aedes aegypti	Skin Test	Repellency	0.4 mg/cm²	Moderate	[1]
C8, C9, C10 Fatty Acids (1:1:1)	Musca domestica	Repellency Bioassay	Repellency	<1 mg/cm²	High	[10]

Visualizations

5.1 Hypothetical Signaling Pathway for Insect Repellency

The following diagram illustrates a generalized signaling pathway that could be involved in the perception of a repellent like a fatty acid ester by an insect's olfactory system.

Caption: Generalized insect olfactory signaling pathway.

5.2 Experimental Workflow for Biopesticide Development

The following diagram outlines a typical workflow for the research and development of a new biopesticide, such as Ethyl 11(E)-octadecenoate.

Caption: Biopesticide research and development workflow.

Conclusion and Future Directions

While the direct application of Ethyl 11(E)-octadecenoate in pest management is not currently documented, the known biological activities of other fatty acid esters provide a strong rationale for its investigation. Future research should focus on systematic screening of this compound against a range of agricultural and public health pests to determine its insecticidal, acaricidal, and repellent properties. Should promising activity be identified, subsequent research into formulation, field efficacy, and non-target effects would be necessary steps towards its potential development as a commercial biopesticide. The exploration of its role as a semiochemical could also open new avenues for its use in integrated pest management programs.

References

• 1. Repellent activity of constituents identified in Foeniculum vulgare fruit against Aedes aegypti (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthesis of ethyl oleate, a primer pheromone, in the honey bee (Apis mellifera L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Semiochemical compound: Ethyl octadecanoate | C20H40O2 [pherobase.com]
• 5. Semiochemical compound: Ethyl (Z)-9-octadecenoate | C20H38O2 [pherobase.com]
• 6. dl.astm.org [dl.astm.org]
• 7. Effect of Fatty Acid Methyl Esters on the Herbicidal Effect of Essential Oils on Corn and Weeds | Weed Technology | Cambridge Core [cambridge.org]
• 8. researchgate.net [researchgate.net]
• 9. Repellent Effects of Coconut Fatty Acid Methyl Esters and Their Blends with Bioactive Volatiles on Winged Myzus persicae (Sulzer) Aphids (Hemiptera: Aphididae) [mdpi.com]
• 10. researchgate.net [researchgate.net]

Quantitative Analysis of Ethyl 11(E)-octadecenoate in Biological Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 11(E)-octadecenoate, also known as ethyl trans-vaccenate, is a fatty acid ethyl ester (FAEE) of significant interest in biomedical research. FAEEs are non-oxidative metabolites of ethanol and are implicated in the toxic effects of alcohol on various organs. The quantitative analysis of specific FAEEs like Ethyl 11(E)-octadecenoate in biological matrices such as plasma, serum, and tissues is crucial for understanding its physiological and pathological roles. This document provides detailed application notes and protocols for the accurate and precise quantification of Ethyl 11(E)-octadecenoate using modern analytical techniques.

Analytical Methodologies

The two primary methods for the quantitative analysis of Ethyl 11(E)-octadecenoate in biological samples are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Both techniques offer high sensitivity and selectivity, essential for detecting the low concentrations typically found in biological systems.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for FAEE analysis. The method typically involves the conversion of fatty acid ethyl esters to more volatile fatty acid methyl esters (FAMEs) before analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high specificity and sensitivity, often without the need for derivatization, making it a powerful tool for the direct analysis of Ethyl 11(E)-octadecenoate.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantitative analysis of fatty acid ethyl esters, including Ethyl 11(E)-octadecenoate, in biological matrices. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Table 1: GC-MS Method Validation Parameters for FAEEs

Parameter	Typical Value	Reference
Linearity Range	up to 10 µg/mL	[1]
Correlation Coefficient (r²)	> 0.998	[1]
Lower Limit of Detection (LOD)	5–50 ng/mL	[1]
Lower Limit of Quantitation (LLOQ)	15–200 ng/mL	[1]
Intra-day Precision (%RSD)	0.7–9.3%	[1]
Inter-day Precision (%RSD)	3.4–12.5%	[1]
Accuracy (% Recovery)	90.3–109.7%	[1]

Table 2: LC-MS/MS Method Validation Parameters for FAEEs

Parameter	Typical Value	Reference
Linearity Range	1.00 - 1000 ng/mL	[2]
Correlation Coefficient (r²)	> 0.99	[2]
Lower Limit of Quantitation (LLOQ)	1.00 ng/mL	[3]
Intra-day Precision (%RSD)	< 15%	[2]
Inter-day Precision (%RSD)	< 15%	[2]
Accuracy (% Recovery)	85 - 115%	[2]

Experimental Protocols

Protocol 1: Sample Preparation from Plasma/Serum

This protocol describes a liquid-liquid extraction (LLE) procedure suitable for both GC-MS and LC-MS/MS analysis.

Materials:

• Plasma or serum sample

• Internal Standard (IS) solution (e.g., Ethyl Heptadecanoate)

• Acetonitrile, HPLC grade

• Hexane, HPLC grade

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of plasma or serum into a 15 mL centrifuge tube.

• Add a known amount of the internal standard solution.

• Add 2 mL of acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 3000 x g for 10 minutes.

• Transfer the supernatant to a new 15 mL centrifuge tube.

• Add 5 mL of hexane and 2 mL of saturated NaCl solution.

• Vortex for 1 minute.

• Centrifuge at 3000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean tube.

• Add a small amount of anhydrous Na₂SO₄ to remove any residual water.

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for either GC-MS (e.g., hexane for derivatization) or LC-MS/MS (e.g., mobile phase).

Figure 1: Experimental workflow for the extraction of Ethyl 11(E)-octadecenoate.

Protocol 2: GC-MS Analysis

Derivatization to FAMEs:

• To the dried extract from the sample preparation step, add 1 mL of 2% (v/v) sulfuric acid in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour.

• After cooling, add 1 mL of hexane and 0.5 mL of water.

• Vortex and centrifuge to separate the layers.

• The upper hexane layer containing the FAMEs is ready for GC-MS analysis.

GC-MS Conditions:

• Column: DB-23 (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 3 min.

  • Ramp to 270°C at 10°C/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-650.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 250°C.

Expected Fragmentation: For ethyl esters, characteristic fragment ions include the molecular ion ([M]⁺), [M-28]⁺ (loss of ethylene), [M-45]⁺ (loss of ethoxy group), and a prominent ion at m/z 88, which is the McLafferty rearrangement product [CH₂=C(OH)OCH₂CH₃]⁺.

Protocol 3: LC-MS/MS Analysis

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Isopropanol (e.g., 50:50, v/v).

• Gradient:

  • Start with 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Conditions:

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for Ethyl 11(E)-octadecenoate and the internal standard need to be optimized. As a starting point for C18:1 ethyl esters (molecular weight 310.5), the protonated molecule [M+H]⁺ at m/z 311.3 would be the precursor ion. Product ions would result from the fragmentation of the ester group and the hydrocarbon chain.

Note: The specific MRM transitions (Q1/Q3) and collision energies should be determined by infusing a standard solution of Ethyl 11(E)-octadecenoate into the mass spectrometer.

Biological Relevance and Signaling Pathway

While the specific biological activities of Ethyl 11(E)-octadecenoate are still under investigation, its parent fatty acid, trans-vaccenic acid, has been shown to have anti-tumor effects, including inhibiting proliferation and inducing apoptosis in cancer cells.[4][5] Furthermore, a positional isomer, (E)-9-octadecenoic acid ethyl ester, has demonstrated anti-inflammatory properties by modulating the MAPK and NF-κB signaling pathways in macrophages.[6] This suggests a plausible mechanism of action for Ethyl 11(E)-octadecenoate in inflammatory processes.

The MAPK/NF-κB signaling pathway is a crucial regulator of inflammation. Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), a cascade of protein kinases (MAPKs) is activated, leading to the activation of the transcription factor NF-κB. Activated NF-κB then translocates to the nucleus and induces the expression of pro-inflammatory genes, such as iNOS and COX-2, resulting in the production of inflammatory mediators like nitric oxide (NO) and prostaglandins.

Figure 2: Postulated anti-inflammatory signaling pathway of Ethyl 11(E)-octadecenoate.

This diagram illustrates the potential mechanism by which Ethyl 11(E)-octadecenoate may exert anti-inflammatory effects by inhibiting key components of the MAPK and NF-κB signaling pathways.

Conclusion

The protocols and data presented in this application note provide a comprehensive guide for the quantitative analysis of Ethyl 11(E)-octadecenoate in biological matrices. The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the study and the available instrumentation. Proper method validation is essential to ensure the accuracy and reliability of the obtained results. Further research into the specific biological functions and signaling pathways of Ethyl 11(E)-octadecenoate will be crucial for understanding its role in health and disease.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF- κ B Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing GC Separation of Cis and Trans FAEE Isomers

Welcome to the technical support center for the optimization of Gas Chromatography (GC) separation of cis and trans Fatty Acid Ethyl Ester (FAEE) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for overcoming common challenges in FAEE analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for achieving good separation of cis and trans FAEE isomers?

A1: The most critical factors are the choice of the GC capillary column, the oven temperature program, and proper sample preparation. A highly polar stationary phase is essential for resolving geometric isomers.

Q2: Which type of GC column is best suited for separating cis and trans FAEEs?

A2: Highly polar cyanopropylsiloxane capillary columns are the industry standard for separating cis and trans isomers of fatty acid esters.[1][2][3][4][5][6] Columns such as the SP-2560, CP-Sil 88, and HP-88 are specifically designed for this purpose and are frequently cited in literature.[1][3][6][7]

Q3: Is an isothermal or a temperature-programmed oven method better for this separation?

A3: A temperature-programmed GC method is generally superior to an isothermal one.[1][3][4] Temperature programming helps to improve the separation of a wider range of FAEEs, from short-chain to long-chain, and can enhance the resolution of cis/trans isomers.[1][3][4][8]

Q4: Can mass spectrometry (MS) alone differentiate between cis and trans FAEE isomers?

A4: No, conventional mass spectrometry cannot distinguish between cis and trans isomers because they have the same mass-to-charge ratio. The separation must be achieved chromatographically before detection by the mass spectrometer.

Q5: My peaks for cis and trans isomers are co-eluting. What is the first thing I should check?

A5: The first thing to verify is that you are using a highly polar cyanopropyl capillary column. If you are already using the correct column, the next step is to optimize the oven temperature program. A slow temperature ramp or even an isothermal hold at an optimal temperature can significantly improve resolution.[6][7]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the GC separation of cis and trans FAEE isomers.

Issue	Possible Cause(s)	Suggested Solution(s)
Poor or No Separation of cis/trans Isomers	Inappropriate GC column.	Use a highly polar cyanopropyl capillary column (e.g., SP-2560, CP-Sil 88, HP-88).[1][5][6]
Suboptimal oven temperature program.	Optimize the temperature program. A slower ramp rate or an isothermal period can improve resolution. For C18:1 isomers, an isothermal temperature of 180 °C has been shown to be effective on SP-2560 and CP-Sil 88 columns.[7]
Carrier gas flow rate is too high.	Reduce the carrier gas flow rate to increase the interaction time of the analytes with the stationary phase.
Peak Tailing	Active sites in the injector liner or column.	Use a deactivated liner and ensure the column is properly conditioned.[6]
Column contamination.	Bake out the column at a high temperature (within the column's limits) to remove contaminants.[9]
Sample overload.	Reduce the injection volume or dilute the sample.
Broad Peaks	Column degradation.	If performance does not improve after conditioning and baking out, the column may need to be replaced.
Suboptimal carrier gas flow rate.	Ensure the carrier gas flow rate is set to the optimal linear velocity for the carrier gas being used (e.g., Helium or Hydrogen).
Injection port temperature is too low.	Increase the injector temperature to ensure complete and rapid vaporization of the sample.
Ghost Peaks	Contamination in the syringe, injector, or carrier gas.	Clean the syringe, replace the septum and liner, and ensure high-purity carrier gas is used.[9]
Sample carryover from a previous injection.	Run a solvent blank after highly concentrated samples to clean the system.

Experimental Protocols

Protocol 1: GC-MS Method for Separation of C18:1 cis/trans FAEE Isomers

This protocol is a general guideline based on methods described for the separation of fatty acid isomers.[1][7]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: SP-2560, 100 m x 0.25 mm I.D., 0.20 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 4 minutes.

  • Ramp to 240°C at 3°C/min.

  • Hold at 240°C for 15 minutes.

• Injector:

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 100:1.

• Mass Spectrometer:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Scan Range: m/z 50-500.

Protocol 2: Fast GC Analysis of FAEEs

This protocol is adapted for a faster analysis time, which may be suitable for screening purposes.[5]

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: HP-88, 60 m x 0.25 mm I.D., 0.20 µm film thickness.

• Carrier Gas: Hydrogen at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 175°C, hold for 10 minutes.

  • Ramp to 220°C at 3°C/min.

  • Hold at 220°C for 5 minutes.

• Injector:

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Detector (FID):

  • Temperature: 250°C.

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 400 mL/min.

  • Makeup Gas (Nitrogen): 25 mL/min.

Quantitative Data Summary

The resolution of critical pairs is a key metric for the quality of separation. The following table provides an example of resolution values that can be achieved.

Isomer Pair	Resolution (Rs)	GC Column	Reference
C18:1 Δ9t (elaidic) / C18:1 Δ9c (oleic)	2.3	SP-2560 (75m)	[1]
C18:1 Δ9t / C18:1 Δ11t (vaccenic)	0.9	SP-2560 (75m)	[1]

Visualizations

Caption: Troubleshooting workflow for poor cis/trans FAEE separation.

Caption: Logical steps for GC method optimization for FAEE isomer analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of <i>cis/trans</i> fatty acid isomers on gas chromatography compared to the Ag-TLC method | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 3. Search results [inis.iaea.org]
• 4. [PDF] Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method | Semantic Scholar [semanticscholar.org]
• 5. Fast GC for Trans FAME Analysis [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 9. agilent.com [agilent.com]

Troubleshooting poor peak shape in GC analysis of fatty acid esters

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with poor peak shape in the gas chromatography (GC) analysis of fatty acid esters.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of poor peak shape in the GC analysis of fatty acid esters?

The most frequently encountered peak shape distortions include:

• Peak Tailing: The peak has an asymmetrical shape with a "tail" extending to the right of the peak maximum. This is often caused by interactions between polar analytes and active sites in the GC system.[1][2][3]

• Peak Fronting: The opposite of tailing, where the peak is broader in the first half and has a sharp end. This is commonly due to column overload.[1][4][5][6]

• Split Peaks: A single compound appears as two or more distinct peaks. This may indicate a problem with the injection technique or the sample introduction pathway.[1][7]

Q2: Why are my fatty acid ester peaks tailing?

Peak tailing for fatty acid methyl esters (FAMEs) is often due to active sites within the GC system that can interact with the analytes. These active sites are commonly found in the injector liner, the front of the GC column, or on metal surfaces.[1][2][8] Tailing can lead to reduced resolution and less accurate peak integration.[1]

Q3: What causes peak fronting in my FAME analysis?

Peak fronting is most commonly a result of column overload, where too much sample is injected onto the column.[1][4][5][6] This can also be caused by a mismatch in polarity between the sample solvent and the stationary phase.

Q4: I am observing split peaks for my FAMEs. What could be the issue?

Split peaks can arise from several factors, including:

• Improper injection technique: A fast injection into a hot injector can cause the sample to vaporize too quickly and in a non-uniform manner.

• Inlet issues: A dirty or contaminated inlet liner, or an improperly installed column can lead to a split sample flow path.[7]

• Solvent mismatch: Using a sample solvent that is not compatible with the stationary phase or the initial oven temperature can cause peak splitting, especially in splitless injection mode.[1]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing

Peak tailing is a common issue in the GC analysis of FAMEs. Follow this guide to diagnose and resolve the problem.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing in GC analysis.

Potential Causes and Solutions for Peak Tailing

Potential Cause	Description	Recommended Solution(s)
Active Sites in the Inlet	The glass liner, particularly if it contains glass wool, can have active silanol groups that interact with FAMEs.[1][8]	Replace the liner with a new, deactivated liner. Ensure any glass wool used is also deactivated.
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites.[9]	Trim 10-20 cm from the front of the column.[1] Regularly condition the column according to the manufacturer's guidelines.
Improper Column Installation	If the column is not installed at the correct height in the inlet, it can create dead volume and lead to peak tailing.[1][3]	Re-install the column, ensuring it is at the manufacturer's recommended height.
Poor Column Cut	A ragged or uneven cut at the column inlet can cause turbulence and peak tailing.[1]	Re-cut the column end to ensure a clean, square cut.
Low Inlet Temperature	Insufficient inlet temperature can lead to incomplete or slow vaporization of the sample.	Increase the inlet temperature to ensure rapid and complete sample vaporization.

Guide 2: Troubleshooting Peak Fronting

Peak fronting is often a sign of overloading the GC column. This guide will help you identify the cause and find a solution.

Troubleshooting Workflow for Peak Fronting

Caption: A logical workflow for troubleshooting peak fronting in GC analysis.

Potential Causes and Solutions for Peak Fronting

Potential Cause	Description	Recommended Solution(s)
Column Overload	Injecting too high a concentration or volume of the sample for the column's capacity.[1][4][5][6]	Dilute the sample. Reduce the injection volume. Increase the split ratio.
Insufficient Column Capacity	The column's stationary phase film is too thin or the internal diameter is too small for the sample amount.[1]	Use a column with a thicker stationary phase film or a larger internal diameter.
Incompatible Sample Solvent	The polarity of the sample solvent is significantly different from the stationary phase.	Change the sample solvent to one that is more compatible with the stationary phase.
Low Column Temperature	For some compounds, a column temperature that is too low can cause fronting.[4]	Increase the initial oven temperature.

Guide 3: Troubleshooting Split Peaks

Split peaks can be a frustrating problem. This guide provides a systematic approach to resolving this issue.

Troubleshooting Workflow for Split Peaks

Caption: A logical workflow for troubleshooting split peaks in GC analysis.

Potential Causes and Solutions for Split Peaks

Potential Cause	Description	Recommended Solution(s)
Contaminated Inlet Liner	Residue or particles in the liner can disrupt the sample path.[7]	Clean or replace the inlet liner.
Improper Column Installation/Cut	A poor column cut or incorrect installation can create a divided sample path.[1]	Re-cut the column for a clean, square end and reinstall it correctly.
Injection Technique	A fast injection speed can cause the sample to splash within the liner.	If using an autosampler, try reducing the injection speed.
Solvent/Stationary Phase Mismatch	In splitless injection, if the sample solvent does not focus properly on the column head due to incompatibility with the stationary phase or too high an initial oven temperature, peak splitting can occur.[1]	Ensure the solvent is compatible with the stationary phase. The initial oven temperature should be about 20°C below the boiling point of the solvent.[1]
Sample Overload in Liner	Injecting a large volume of solvent that, upon vaporization, exceeds the volume of the liner can cause backflash and lead to split peaks.	Reduce the injection volume or use a liner with a larger internal diameter.

Experimental Protocols

Protocol 1: Preparation of Fatty Acid Methyl Esters (FAMEs) via Acid-Catalyzed Transesterification

This protocol is suitable for the derivatization of fatty acids from lipids such as triglycerides.

Materials:

• Sample containing lipids

• Methanolic HCl (e.g., 2% acetyl chloride in methanol or 1.2% HCl in methanol/water)[10][11]

• Heptane or Hexane

• Sodium carbonate (Na2CO3) solution (e.g., 6% w/v) or 1M NaCl[11][12]

• Anhydrous sodium sulfate

• Vortex mixer

• Heating block or water bath

• GC vials

Procedure:

• Weigh approximately 25 mg of the oil or fat sample into a screw-cap reaction vial.[11]

• Add 2 mL of methanolic HCl reagent to the vial.[11]

• Cap the vial tightly and vortex to mix.

• Heat the mixture at 80°C for 20 minutes or at a lower temperature (e.g., 45°C) overnight.[10][11]

• Allow the reaction vial to cool to room temperature.

• Add 2 mL of 6% aqueous sodium carbonate solution to neutralize the acid and 2 mL of heptane to extract the FAMEs.[11] Alternatively, add 1 mL of water and 1 mL of hexane for extraction.[10]

• Vortex the mixture thoroughly and allow the layers to separate.

• Carefully transfer the upper organic layer containing the FAMEs to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the organic extract to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

Protocol 2: Standard GC-FID Parameters for FAME Analysis

These are typical starting parameters for the analysis of a 37-component FAME mix. Optimization may be required based on your specific application and instrument.

Parameter	Value
GC System	Agilent 7890 Series GC or similar
Column	Highly polar column (e.g., DB-23, SP-2560, Omegawax) or a non-polar column (e.g., Equity-1)[11][13]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness (typical)
Carrier Gas	Helium or Hydrogen
Inlet Mode	Split
Inlet Temperature	250 °C[14][15]
Split Ratio	100:1[14]
Injection Volume	1 µL[11][14][15]
Oven Program	Initial Temp: 100°C, hold for 4 minRamp 1: 3°C/min to 240°CHold at 240°C for 15 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280-300 °C[11][14]
Makeup Gas	Nitrogen

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. m.youtube.com [m.youtube.com]
• 5. GC Troubleshooting—Fronting Peaks [restek.com]
• 6. youtube.com [youtube.com]
• 7. fatty acid methyl ester split peak - Chromatography Forum [chromforum.org]
• 8. scioninstruments.com [scioninstruments.com]
• 9. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 10. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 12. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 13. GC Analyses of FAMEs by Boiling Point Elution [sigmaaldrich.com]
• 14. s4science.at [s4science.at]
• 15. tools.thermofisher.com [tools.thermofisher.com]

Preventing oxidation of Ethyl 11(E)-octadecenoate during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of Ethyl 11(E)-octadecenoate during storage.

Troubleshooting Guides

Issue 1: Visible Changes in the Sample (Color, Viscosity)

• Question: My sample of Ethyl 11(E)-octadecenoate, which was initially a clear, colorless liquid, has developed a yellow tint and seems more viscous. What could be the cause?

• Answer: These changes are classic indicators of oxidation. The yellowing is due to the formation of secondary oxidation products, such as aldehydes and ketones, which can polymerize and increase the viscosity of the sample. This suggests that the sample has been exposed to pro-oxidative conditions like oxygen, light, or elevated temperatures.

Issue 2: Inconsistent Experimental Results

• Question: I am observing variability in my experimental results when using older batches of Ethyl 11(E)-octadecenoate compared to fresh ones. Could oxidation be a factor?

• Answer: Absolutely. The oxidation of Ethyl 11(E)-octadecenoate introduces impurities (peroxides, aldehydes, etc.) into your sample. These can interfere with your experiments, leading to inconsistent and unreliable data. It is crucial to use samples with low oxidation levels for reproducible results.

Issue 3: Off-Odors Detected

• Question: My stored Ethyl 11(E)-octadecenoate has developed a faint, unpleasant, or rancid odor. Is this related to degradation?

• Answer: Yes, the development of off-odors is a strong indication of advanced oxidation. Volatile secondary oxidation products are responsible for the characteristic rancid smell. If you detect such odors, the sample is likely significantly oxidized and may not be suitable for sensitive applications.

Frequently Asked Questions (FAQs)

Storage and Handling

• Question: What are the ideal storage conditions for Ethyl 11(E)-octadecenoate to minimize oxidation?

• Answer: To ensure the stability of Ethyl 11(E)-octadecenoate, it should be stored in a freezer.[1][2] The container should be tightly sealed to minimize exposure to air. For long-term storage, it is highly recommended to blanket the sample with an inert gas like nitrogen or argon before sealing the container.[3] Protect the sample from light by using an amber vial or by storing it in a dark place.

• Question: How does the container type affect the stability of Ethyl 11(E)-octadecenoate?

• Answer: The choice of container is important. Glass containers, particularly amber glass, are preferred as they are inert and protect the contents from light. Avoid plastic containers unless they are specifically rated for storing lipids and are known to have low oxygen permeability. Ensure the container is well-filled to reduce the headspace volume, which limits the amount of available oxygen.

Use of Antioxidants

• Question: Should I add an antioxidant to my Ethyl 11(E)-octadecenoate sample? If so, which one is recommended?

• Answer: The addition of an antioxidant is a highly effective strategy to prevent oxidation, especially for long-term storage or if the sample will be subjected to conditions that promote oxidation.[4][5][6] The choice of antioxidant depends on the specific application and the required solubility. For non-aqueous systems like Ethyl 11(E)-octadecenoate, synthetic antioxidants such as butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) are commonly used. Natural antioxidants like tocopherols (Vitamin E) are also effective.[4]

• Question: At what concentration should I use an antioxidant?

• Answer: Antioxidants are typically effective at low concentrations, often in the range of 0.01% to 0.1% by weight. It is important to determine the optimal concentration for your specific needs, as excessively high concentrations of some antioxidants can paradoxically have a pro-oxidant effect.

Assessing Oxidation

• Question: How can I quantitatively assess the level of oxidation in my Ethyl 11(E)-octadecenoate sample?

• Answer: The extent of oxidation can be determined by measuring the Peroxide Value (PV) and the p-Anisidine Value (p-AV). The PV measures the concentration of primary oxidation products (peroxides and hydroperoxides), while the p-AV measures the secondary oxidation products (aldehydes and ketones).[7][8][9] A comprehensive assessment of oxidative status is often given by the TOTOX value, calculated as 2 * PV + p-AV.[9]

• Question: What are acceptable limits for Peroxide Value and p-Anisidine Value?

• Answer: The acceptable limits can vary depending on the application. For high-purity applications, the PV should be as low as possible, ideally below 2 meq/kg. A patent for reducing PV and p-AV in unsaturated fatty acid ethyl esters suggests that final products can have a PV lower than 0.2 meq/kg and a p-AV lower than 10.[10] For some fish oils, a p-Anisidine value of less than 30 is considered acceptable.[7]

Data Presentation

The following table summarizes the expected progression of oxidation markers in Ethyl 11(E)-octadecenoate under different storage conditions. The data is illustrative and based on typical oxidation kinetics of unsaturated fatty acid esters.

Storage Condition	Time	Peroxide Value (meq/kg)	p-Anisidine Value	TOTOX Value	Visual/Olfactory Cues
Ideal: Freezer (-20°C), Inert Gas, Dark	6 months	< 1.0	< 2.0	< 4.0	Clear, colorless, odorless
Ideal: Freezer (-20°C), Inert Gas, Dark	12 months	< 2.0	< 3.0	< 7.0	Clear, colorless, odorless
Sub-optimal: Refrigerator (4°C), Air, Dark	6 months	5.0 - 10.0	5.0 - 10.0	15.0 - 30.0	Faint yellowing, slight odor
Sub-optimal: Refrigerator (4°C), Air, Dark	12 months	> 10.0	> 10.0	> 30.0	Noticeable yellowing, potential rancid odor
Poor: Room Temp (25°C), Air, Light	6 months	> 20.0	> 15.0	> 55.0	Yellow to brownish, viscous, strong rancid odor
Poor: Room Temp (25°C), Air, Light	12 months	Highly Variable	> 20.0	High	Dark color, high viscosity, strong rancid odor
With Antioxidant (BHT 0.05%): Refrigerator (4°C), Air, Dark	12 months	< 3.0	< 5.0	< 11.0	Clear, colorless to very faint yellow, odorless

Experimental Protocols

1. Determination of Peroxide Value (PV)

This protocol is based on the AOCS Official Method Cd 8-53.

• Principle: The sample is dissolved in a mixture of acetic acid and a suitable organic solvent, and then treated with a solution of potassium iodide. The liberated iodine is titrated with a standard solution of sodium thiosulfate.[11][12]

• Reagents:

  • Acetic acid-Chloroform solution (3:2 v/v)

  • Saturated potassium iodide (KI) solution (freshly prepared)

  • Standardized 0.01 N sodium thiosulfate (Na₂S₂O₃) solution

  • 1% Starch indicator solution

• Procedure:

  • Accurately weigh approximately 5 g of the Ethyl 11(E)-octadecenoate sample into a 250 mL Erlenmeyer flask with a glass stopper.

  • Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

  • Add 0.5 mL of the saturated KI solution.

  • Stopper the flask, swirl for one minute, and store in the dark for exactly 5 minutes.

  • Add 30 mL of distilled water and shake vigorously.

  • Titrate with the 0.01 N sodium thiosulfate solution with constant and vigorous shaking until the yellow color of the iodine has almost disappeared.

  • Add 0.5 mL of the starch indicator solution. The solution will turn a blue/purple color.

  • Continue the titration, adding the sodium thiosulfate solution dropwise until the blue color just disappears.

  • Record the volume of titrant used.

  • Perform a blank determination under the same conditions.

• Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = volume of titrant used for the sample (mL)

  • B = volume of titrant used for the blank (mL)

  • N = normality of the sodium thiosulfate solution

  • W = weight of the sample (g)

2. Determination of p-Anisidine Value (p-AV)

This protocol is based on the AOCS Official Method Cd 18-90.[13]

• Principle: The p-Anisidine Value is a measure of the secondary oxidation products (aldehydes and ketones). The method is based on the reaction of p-anisidine with these carbonyl compounds, which forms a yellowish product that is measured spectrophotometrically.[7][14]

• Reagents:

  • Isooctane

  • p-Anisidine solution (0.25% w/v in glacial acetic acid)

• Procedure:

  • Accurately weigh approximately 1 g of the Ethyl 11(E)-octadecenoate sample into a 25 mL volumetric flask.

  • Dissolve the sample in isooctane and make up to the mark with the same solvent.

  • Measure the absorbance of this solution at 350 nm in a 1 cm cuvette, using isooctane as a blank. This is the absorbance of the fat solution (Ab).

  • Pipette 5 mL of the fat solution into one test tube and 5 mL of isooctane into a second test tube (blank).

  • To each tube, add 1 mL of the p-anisidine solution and mix thoroughly.

  • After exactly 10 minutes, measure the absorbance of the fat solution from the first test tube at 350 nm, using the p-anisidine/isooctane solution from the second test tube as a blank. This is the absorbance of the reacted solution (As).

• Calculation: p-Anisidine Value = (25 * (1.2 * As - Ab)) / W Where:

  • As = absorbance of the reacted solution

  • Ab = absorbance of the unreacted fat solution

  • W = weight of the sample (g)

Visualizations

Caption: Oxidation pathway of Ethyl 11(E)-octadecenoate.

Caption: Troubleshooting workflow for suspected oxidation.

Caption: Experimental workflow for Peroxide Value (PV) determination.

References

• 1. larodan.com [larodan.com]
• 2. larodan.com [larodan.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. Natural antioxidants enhance the oxidation stability of blended oils enriched in unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Inhibition of oxidation of unsaturated fatty acid methyl esters by essential oils] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdrfoodlab.com [cdrfoodlab.com]
• 8. ew-nutrition.com [ew-nutrition.com]
• 9. cawood.co.uk [cawood.co.uk]
• 10. CN102976936B - Method of reducing peroxide value and anisidine value in unsaturated fatty acid ethyl ester - Google Patents [patents.google.com]
• 11. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 12. iitg.ac.in [iitg.ac.in]
• 13. crystal-filtration.com [crystal-filtration.com]
• 14. library.aocs.org [library.aocs.org]

Technical Support Center: Synthesis of Trans-Unsaturated Fatty Acid Esters

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the synthesis of trans-unsaturated fatty acid esters.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of the Desired Trans-Unsaturated Fatty Acid Ester

Question: My olefination reaction (e.g., Wittig, Horner-Wadsworth-Emmons) is resulting in a low yield of the final trans-ester product. What are the potential causes and how can I improve the yield?

Answer:

Low yields in olefination reactions are a common issue and can stem from several factors throughout the experimental workflow. Here is a breakdown of potential causes and corresponding troubleshooting steps:

• Incomplete Reagent Formation:

  • Wittig Reaction: Incomplete formation of the phosphorus ylide is a frequent cause of low yields. This can be due to an insufficiently strong or fresh base, or the presence of moisture which quenches the ylide.

    • Solution: Ensure the use of a strong, fresh base like n-butyllithium (n-BuLi) or sodium hydride (NaH) in strictly anhydrous solvents (e.g., THF, diethyl ether). All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

  • Horner-Wadsworth-Emmons (HWE) Reaction: Incomplete deprotonation of the phosphonate ester to form the carbanion can also lead to low yields.

    • Solution: Use at least a stoichiometric amount of a strong base (typically 1.1-1.2 equivalents) to ensure complete deprotonation. Ensure all reagents and solvents are anhydrous.

• Reagent Instability or Degradation:

  • Wittig Ylides: Non-stabilized ylides can be unstable and prone to decomposition.

    • Solution: Consider generating the ylide in situ in the presence of the aldehyde. This can be achieved by adding the phosphonium salt in portions to a mixture of the aldehyde and the base.

  • Aldehyde Quality: The aldehyde starting material should be pure and free from acidic impurities, which would be quenched by the ylide or phosphonate carbanion.

    • Solution: Use freshly distilled or purified aldehyde for the reaction.

• Suboptimal Reaction Conditions:

  • Temperature: The initial ylide or carbanion formation is often best carried out at low temperatures (e.g., 0 °C or -78 °C) to improve stability and control reactivity. The subsequent reaction with the aldehyde can then be allowed to warm to room temperature.

  • Reaction Time: Insufficient reaction time can lead to incomplete conversion.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

  • Steric Hindrance: Sterically hindered aldehydes or ketones can react slowly, leading to lower yields.

    • Solution: For sterically hindered substrates, consider using the Horner-Wadsworth-Emmons (HWE) reaction, as phosphonate carbanions are generally more nucleophilic than the corresponding phosphorus ylides.

• Inefficient Work-up and Purification:

  • Product Loss: Significant product loss can occur during the extraction and purification steps.

    • Solution: Ensure efficient extraction with an appropriate solvent and minimize the number of purification steps where possible. For HWE reactions, the water-soluble phosphate byproduct simplifies purification compared to the triphenylphosphine oxide from the Wittig reaction.

Issue 2: Poor Stereoselectivity (Low E/Z Isomer Ratio)

Question: My reaction is producing a mixture of cis (Z) and trans (E) isomers, with a low proportion of the desired trans product. How can I improve the trans-selectivity?

Answer:

Achieving high trans-selectivity is a critical challenge in the synthesis of these esters. The stereochemical outcome is influenced by the choice of reaction, reagents, and conditions.

• Wittig Reaction:

  • Ylide Stabilization: The nature of the ylide is a key determinant of stereoselectivity.

    • Unstabilized Ylides: Generally favor the formation of the cis (Z)-alkene.

    • Stabilized Ylides: (where the R group on the carbanion is an electron-withdrawing group like an ester) favor the formation of the trans (E)-alkene.

    • Solution: For trans-selective Wittig reactions, use a stabilized ylide.

• Horner-Wadsworth-Emmons (HWE) Reaction:

  • The HWE reaction is renowned for its high (E)-selectivity with stabilized phosphonates.

  • Thermodynamic Control: The intermediates leading to the (E)-alkene are lower in energy, and if the initial addition step is reversible, this pathway is favored.

  • Reaction Conditions:

    • Base and Cation: The choice of base and the corresponding metal cation can influence selectivity. The presence of lithium salts can sometimes negatively impact the reaction.

    • Temperature: Higher reaction temperatures (e.g., room temperature or slightly warmer) can allow the intermediates to equilibrate to the more stable trans-pathway, increasing E-selectivity.

    • Solution: To favor the (E)-isomer in an HWE reaction, use sodium or lithium-based bases and consider running the reaction at room temperature or slightly higher.

• Julia-Kocienski Olefination:

  • This reaction is known for providing good yields of (E)-alkenes and is an excellent alternative for hindered systems. The use of 1-phenyl-1H-tetrazol-5-yl (PT) sulfones in the Julia-Kocienski modification generally leads to high E-selectivity.[1][2]

  • Mechanism: The high E-selectivity is the result of a kinetically controlled diastereoselective addition of the metalated sulfone to the aldehyde, which yields an anti-β-alkoxysulfone that stereospecifically decomposes to the E-alkene.[2]

  • Solution: Employ the Julia-Kocienski olefination with PT-sulfones for reliable synthesis of trans-alkenes.

Issue 3: Difficulty in Product Purification

Question: I am struggling to separate my desired trans-ester from the cis-isomer and other reaction byproducts. What are the most effective purification techniques?

Answer:

The purification of trans-unsaturated fatty acid esters from reaction mixtures, especially from the cis-isomer, requires specific chromatographic techniques.

• Removal of Reaction Byproducts:

  • Wittig Reaction: The main byproduct is triphenylphosphine oxide, which can be challenging to remove completely by standard silica gel chromatography due to similar polarity to some target esters.

    • Solution: Recrystallization can be an effective method for separating the desired alkene from triphenylphosphine oxide.

  • HWE Reaction: The phosphate byproduct is water-soluble, making it easily removable during an aqueous workup.[3]

    • Solution: Perform a thorough aqueous workup by washing the organic layer with water and brine to remove the majority of the phosphate byproduct.

• Separation of Cis and Trans Isomers:

  • Silver Ion Chromatography: This is a powerful technique for separating isomers based on the degree of unsaturation. Silver ions form weak, reversible complexes with the π-electrons of the double bonds.

    • Mechanism: Saturated fatty acids do not form complexes and elute first. Trans-isomers form weaker complexes than cis-isomers and thus elute earlier.[4]

    • Methods: This can be performed using silver ion-impregnated thin-layer chromatography (Ag-TLC) or silver ion solid-phase extraction (Ag-SPE) cartridges for preparative separation.[5][6][7]

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can also effectively separate cis- and trans-isomers of fatty acid methyl esters.[8]

    • Principle: The separation is based on the differential partitioning of the isomers between a nonpolar stationary phase and a polar mobile phase. Typically, trans-isomers are less retained and elute before the corresponding cis-isomers.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and analysis of trans-unsaturated fatty acid esters.

1. What are the most common and reliable methods for synthesizing trans-unsaturated fatty acid esters with high stereoselectivity?

The most reliable methods that favor the formation of trans-isomers are:

• Horner-Wadsworth-Emmons (HWE) Reaction: This is often the preferred method for synthesizing (E)-α,β-unsaturated esters due to its generally high E-selectivity, milder reaction conditions compared to the Wittig reaction, and the ease of removal of its water-soluble phosphate byproduct.[3][9]

• Julia-Kocienski Olefination: This method is particularly advantageous for the synthesis of di- and trisubstituted (E)-alkenes and is known for its high E-selectivity, especially when using 1-phenyl-1H-tetrazol-5-yl (PT) sulfones.[1][10]

• Wittig Reaction with Stabilized Ylides: When the phosphorus ylide is stabilized by an electron-withdrawing group (such as an ester), the reaction typically yields the (E)-alkene as the major product.[11]

• Cross-Metathesis: This is a powerful method for forming new carbon-carbon double bonds. The stereoselectivity can be influenced by the choice of catalyst and reaction conditions. Second-generation Grubbs and Hoveyda-Grubs catalysts are commonly used.

2. How can I confirm the stereochemistry and purity of my synthesized trans-unsaturated fatty acid ester?

A combination of analytical techniques is typically employed:

• Gas Chromatography (GC): GC with a flame ionization detector (FID) is the most widely used technique for the quantitative analysis of fatty acid methyl esters (FAMEs).[8][12]

  • Column Choice: A highly polar capillary column (e.g., cyanopropyl-based) is necessary to achieve good separation of cis- and trans-isomers.

  • Identification: Isomers are identified by comparing their retention times to those of known standards. Generally, trans-isomers have shorter retention times than their corresponding cis-isomers on these columns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The coupling constant (J-value) of the vinylic protons can be used to determine the stereochemistry of the double bond. For trans-alkenes, the coupling constant is typically in the range of 12-18 Hz, while for cis-alkenes, it is in the range of 6-12 Hz.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Trans-double bonds exhibit a characteristic absorption band around 965 cm⁻¹, which is absent in cis-isomers. This can be a quick and useful method for confirming the presence of the trans-isomer.

3. What are the key safety precautions to consider during the synthesis of trans-unsaturated fatty acid esters?

• Handling of Reagents:

  • Strong Bases: Reagents like n-butyllithium (n-BuLi) and sodium hydride (NaH) are pyrophoric and react violently with water. They must be handled under an inert atmosphere (nitrogen or argon) using proper syringe and cannula techniques.

  • Solvents: Anhydrous solvents such as THF and diethyl ether are flammable and should be handled in a well-ventilated fume hood away from ignition sources.

  • Boron Trifluoride (BF₃): The BF₃-methanol reagent used for esterification is toxic and corrosive. It should be handled in a fume hood, and contact with skin, eyes, and the respiratory tract should be avoided.

• Reaction Conditions:

  • Inert Atmosphere: Many of the reagents used are sensitive to air and moisture, so maintaining an inert atmosphere throughout the reaction is crucial for both safety and reaction success.

  • Temperature Control: Some reactions are highly exothermic. Proper temperature control using ice baths or other cooling systems is essential to prevent runaway reactions.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Quantitative Data Presentation

Table 1: Comparison of Yields and E/Z Ratios for the Julia-Kocienski Olefination

Sulfone	Aldehyde	Base	Solvent	Temperature (°C)	Yield (%)	E/Z Ratio
PT-Sulfone	Cyclohexanecarboxaldehyde	KHMDS	DME	-55 to RT	71	>95:5
PT-Sulfone	Benzaldehyde	KHMDS	DMF	-78 to RT	92	2:98 (Z-selective with imine)
BT-Sulfone	Isovaleraldehyde	LiHMDS	THF	-78	85	88:12
BT-Sulfone	Isovaleraldehyde	KHMDS	THF	-78	85	10:90

Data compiled from various sources.[1][13] PT = 1-phenyl-1H-tetrazol-5-yl; BT = benzothiazol-2-yl; KHMDS = potassium bis(trimethylsilyl)amide; LiHMDS = lithium bis(trimethylsilyl)amide; DME = 1,2-dimethoxyethane; DMF = dimethylformamide; THF = tetrahydrofuran; RT = room temperature.

Table 2: Comparison of Yields and E/Z Ratios for the Horner-Wadsworth-Emmons Reaction

Phosphonate	Aldehyde	Base	Solvent	Temperature (°C)	Yield (%)	E/Z Ratio
Triethyl 2-phosphonopropionate	Benzaldehyde	LiOH·H₂O	None	RT	97	99:1
Triethyl 2-phosphonopropionate	Hexanal	LiOH·H₂O	None	RT	91	94:6
Ethyl 2-(diisopropylphosphono)propionate	Hexanal	LiOH·H₂O	None	RT	92	98:2
Triisopropyl 2-phosphonopropionate	Cyclohexanecarboxaldehyde	Ba(OH)₂·8H₂O	THF	RT	95	>99:1

Data compiled from various sources.[14] RT = room temperature.

Table 3: Yields and Selectivity in Cross-Metathesis of Methyl Oleate

Catalyst	Cross-Metathesis Partner	Solvent	Temperature (°C)	Conversion (%)	Selectivity (%)
Grubbs 1st Gen.	Ethylene	Toluene	25	>95	High for 1-decene and methyl 9-decenoate
Hoveyda-Grubbs 2nd Gen.	Cinnamonitrile	Toluene	40-70	>80	82 (for cross-products)
Hoveyda-Grubbs 2nd Gen.	Cinnamaldehyde	Toluene	40-70	>95	95 (for cross-products)

Data compiled from various sources.[15][16]

Experimental Protocols

Protocol 1: Synthesis of a Trans-Unsaturated Ester via the Julia-Kocienski Olefination

This protocol is a representative example for the synthesis of a trans-alkene.

• Preparation of the Sulfone Anion: To a stirred solution of the 1-phenyl-1H-tetrazol-5-yl (PT) sulfone (1.0 eq) in anhydrous dimethoxyethane (DME) under a nitrogen atmosphere at -55 °C, add a solution of potassium bis(trimethylsilyl)amide (KHMDS) (1.1 eq) in DME dropwise. Stir the resulting solution for 1 hour at -55 °C.

• Reaction with Aldehyde: Add the aldehyde (1.5 eq) dropwise to the reaction mixture, maintaining the temperature at -55 °C. Stir for 1 hour at this temperature.

• Reaction Completion and Quench: Remove the cooling bath and allow the reaction mixture to warm to room temperature and stir overnight. Quench the reaction by adding water.

• Extraction: Dilute the mixture with diethyl ether and wash with water. Extract the aqueous phase with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate) to afford the desired trans-alkene.[5]

Protocol 2: Esterification of a Trans-Unsaturated Fatty Acid using BF₃-Methanol

This protocol describes the conversion of a free fatty acid to its methyl ester.

• Reaction Setup: In a reaction flask, add the unsaturated fatty acid (e.g., ~100-250 mg) and 0.5 N methanolic NaOH (4 mL).

• Saponification: Attach a reflux condenser and heat the mixture until the fat globules disappear (typically 5-10 minutes).

• Esterification: Add 14% boron trifluoride (BF₃) in methanol (5 mL) through the condenser and continue to boil for 2 minutes.

• Work-up: Add n-hexane (2-4 mL) through the condenser and boil for an additional minute. Remove the heat and add a saturated sodium chloride solution to the flask.

• Extraction: Transfer the mixture to a separatory funnel and extract the methyl esters with n-hexane. Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the fatty acid methyl ester.

Visualizations

Caption: General workflow for the synthesis of trans-unsaturated fatty acid esters.

Caption: Key factors influencing stereoselectivity towards trans-isomers.

References

• 1. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 2. Julia olefination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. aocs.org [aocs.org]
• 5. researchgate.net [researchgate.net]
• 6. lmaleidykla.lt [lmaleidykla.lt]
• 7. researchgate.net [researchgate.net]
• 8. ukm.my [ukm.my]
• 9. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Trans Fatty Acid Analysis by FTIR and GC/FID,and Simple Pretreatment of Food Samples : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. academic.oup.com [academic.oup.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

Minimizing isomerization during the synthesis of Ethyl 11(E)-octadecenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing isomerization during the synthesis of Ethyl 11(E)-octadecenoate.

Troubleshooting Guides

Issue 1: Low E/Z Selectivity in Wittig Reaction

Question: My Wittig reaction is producing a significant amount of the Z-isomer, leading to a low yield of the desired Ethyl 11(E)-octadecenoate. How can I improve the E-selectivity?

Answer: Achieving high E-selectivity in the Wittig reaction for the synthesis of Ethyl 11(E)-octadecenoate requires careful control of the reaction conditions and the choice of reagents. Here are key factors to consider:

• Ylide Stabilization: Stabilized ylides, which contain an electron-withdrawing group (like an ester), are crucial for favoring the formation of the E-alkene.[1][2] The ylide required for this synthesis, derived from a phosphonium salt of an ethyl ester, is a stabilized ylide and should inherently favor the E-isomer.

• Reaction Conditions:

  • Solvent: Aprotic, non-polar solvents are generally preferred.

  • Base: The choice of base is critical. Salt-free conditions are often recommended to avoid the formation of lithium salts which can decrease E-selectivity.[3] Bases like sodium hexamethyldisilazide (NaHMDS) or potassium tert-butoxide (KOtBu) are often preferred over n-butyllithium (n-BuLi).

  • Temperature: Running the reaction at room temperature or slightly elevated temperatures can sometimes favor the thermodynamically more stable E-isomer.

• Schlosser Modification: For non-stabilized ylides that typically favor the Z-isomer, the Schlosser modification can be employed to obtain the E-alkene. This involves using an excess of a lithium-based strong base at low temperatures to deprotonate the betaine intermediate, followed by protonation to form the more stable threo-betaine which then eliminates to the E-alkene.[2]

Troubleshooting Workflow for Low E-Selectivity in Wittig Reaction

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming matrix effects in the analysis of Ethyl 11(E)-octadecenoate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of Ethyl 11(E)-octadecenoate and other fatty acid ethyl esters (FAEEs) by LC-MS.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Ethyl 11(E)-octadecenoate, with a focus on identifying and mitigating matrix effects.

Issue	Potential Cause	Recommended Action
Low Signal Intensity / Poor Sensitivity	Ion Suppression: Co-eluting matrix components, particularly phospholipids, can suppress the ionization of Ethyl 11(E)-octadecenoate in the mass spectrometer source.[1][2]	1. Optimize Sample Preparation: Employ techniques to remove interfering substances. Solid-phase extraction (SPE) is highly effective at removing phospholipids.[3] Alternatively, a simple protein precipitation followed by a phospholipid removal plate can be used.[3] 2. Improve Chromatographic Separation: Modify the LC gradient to separate the analyte from the region where phospholipids elute.[3] 3. Dilute the Sample: A simple dilution of the sample extract can reduce the concentration of matrix components, thereby lessening their suppressive effect.
Inconsistent Results / Poor Reproducibility	Variable Matrix Effects: The composition of biological matrices can vary between samples, leading to inconsistent ion suppression or enhancement.[4] Phospholipid Buildup: Accumulation of phospholipids on the analytical column can lead to erratic elution and variable analyte response.[1]	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A deuterated analog of Ethyl 11(E)-octadecenoate is the ideal internal standard as it will co-elute and experience similar matrix effects, thus compensating for variability.[4][5] 2. Implement a Robust Sample Cleanup: Consistent and efficient removal of matrix components through methods like SPE is crucial for reproducibility.[3] 3. Column Washing: Incorporate a strong wash step at the end of each chromatographic run to elute strongly retained matrix components.
High Signal Intensity / Signal Enhancement	Ion Enhancement: Co-eluting matrix components can sometimes enhance the ionization of the analyte, leading to artificially high results.	1. Assess Matrix Effects: Quantify the extent of ion enhancement using a post-extraction spike experiment. 2. Employ a SIL-IS: As with ion suppression, a SIL-IS will help to correct for signal enhancement.[4] 3. Improve Sample Cleanup: More rigorous sample preparation will reduce the concentration of enhancing compounds.
Peak Tailing or Splitting	Column Overload: Injecting a sample with a high concentration of matrix components can lead to poor peak shape. Secondary Interactions: The analyte may be interacting with active sites on the column or contaminants.	1. Dilute the Sample Extract: This can often resolve issues related to column overload. 2. Optimize Chromatography: Ensure the mobile phase is compatible with the analyte and column chemistry. 3. Use a Guard Column: This can help protect the analytical column from strongly retained matrix components.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Ethyl 11(E)-octadecenoate?

A1: Matrix effects in LC-MS analysis refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[6] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal).[6] For Ethyl 11(E)-octadecenoate, a lipid, the primary source of matrix effects in biological samples like plasma or serum are phospholipids.[1][3] These effects can compromise the accuracy, precision, and sensitivity of the quantitative analysis.

Q2: How can I determine if my analysis is being affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of Ethyl 11(E)-octadecenoate is infused into the mass spectrometer post-column, while a blank, extracted matrix sample is injected. Dips or rises in the baseline signal indicate the presence of matrix effects at specific retention times.

• Post-Extraction Spike: This is a quantitative method to determine the magnitude of the matrix effect. The response of the analyte in a neat solution is compared to the response of the analyte spiked into an extracted blank matrix. The matrix effect can be calculated as follows: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100% A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.[6]

Q3: What is the best type of internal standard to use for the analysis of Ethyl 11(E)-octadecenoate?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Ethyl 11(E)-octadecenoate-d5. A SIL-IS is chemically identical to the analyte and will have nearly identical chromatographic retention times and ionization behavior.[4] This allows it to effectively compensate for variations in sample preparation and matrix effects.[4][5] If a SIL-IS is not available, a structurally similar fatty acid ethyl ester with a different chain length or degree of unsaturation can be used, but it may not compensate for matrix effects as effectively.

Q4: Can you recommend a starting point for a sample preparation method for Ethyl 11(E)-octadecenoate in plasma?

A4: A solid-phase extraction (SPE) method is highly recommended for removing phospholipids and other interferences from plasma samples. A general protocol would involve:

• Protein Precipitation: Precipitate proteins in the plasma sample by adding a threefold excess of cold acetonitrile.

• Solid-Phase Extraction (SPE): Use a reversed-phase (e.g., C18) or a specialized phospholipid removal SPE cartridge.

  • Conditioning: Condition the cartridge with methanol.

  • Equilibration: Equilibrate the cartridge with water.

  • Loading: Load the supernatant from the protein precipitation step.

  • Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

  • Elution: Elute the Ethyl 11(E)-octadecenoate with a high percentage of organic solvent like acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

Q5: Are there alternatives to SPE for sample cleanup?

A5: Yes, other techniques can be employed:

• Liquid-Liquid Extraction (LLE): This involves extracting the analyte from the aqueous sample into an immiscible organic solvent.

• Phospholipid Removal Plates: These are 96-well plates containing a sorbent that selectively removes phospholipids from the sample extract after protein precipitation.[3]

• Simple Dilution: If the analyte concentration is high enough, a "dilute-and-shoot" approach, where the sample is simply diluted with the mobile phase before injection, can be a quick and effective way to minimize matrix effects.

Quantitative Data Summary

The following table summarizes quantitative data from a validated LC-MS/MS method for the analysis of nine fatty acid ethyl esters (FAEEs) in meconium. This data can serve as a reference for expected performance, although values will vary depending on the specific analyte, matrix, and method.

Analyte	Limit of Quantification (ng/g)	Extraction Efficiency (%)	Matrix Effect (%)
Ethyl Laurate	25	51.2 - 96.5	-84.7 to 16.0
Ethyl Myristate	25	51.2 - 96.5	-84.7 to 16.0
Ethyl Palmitate	50	51.2 - 96.5	-84.7 to 16.0
Ethyl Palmitoleate	25	51.2 - 96.5	-84.7 to 16.0
Ethyl Stearate	50	51.2 - 96.5	-84.7 to 16.0
Ethyl Oleate	50	51.2 - 96.5	-84.7 to 16.0
Ethyl Linoleate	50	51.2 - 96.5	-84.7 to 16.0
Ethyl Linolenate	25	51.2 - 96.5	-84.7 to 16.0
Ethyl Arachidonate	25	51.2 - 96.5	-84.7 to 16.0
Data adapted from a study on FAEEs in meconium.[5][7]

Experimental Protocols

Protocol 1: Assessment of Matrix Effect by Post-Extraction Spike

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analytical standard of Ethyl 11(E)-octadecenoate into the initial mobile phase at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Blank Matrix Extract): Extract a blank plasma sample using your established sample preparation protocol.

  • Set C (Post-Spiked Matrix): Spike the analytical standard of Ethyl 11(E)-octadecenoate into the extracted blank matrix from Set B at the same final concentration as Set A.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect:

  • Matrix Effect (%) = (Mean Peak Area of Set C / Mean Peak Area of Set A) x 100%

Protocol 2: General Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: To 100 µL of plasma, add 300 µL of cold acetonitrile containing the internal standard. Vortex for 1 minute to precipitate proteins. Centrifuge at 10,000 x g for 10 minutes.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol.

• SPE Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the supernatant from the pre-treatment step onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the Ethyl 11(E)-octadecenoate with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

Visualizations

Caption: Experimental workflow for the analysis of Ethyl 11(E)-octadecenoate.

References

• 1. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Ethyl 11(E)-octadecenoate in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Ethyl 11(E)-octadecenoate in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of Ethyl 11(E)-octadecenoate in solution?

A1: Ethyl 11(E)-octadecenoate is susceptible to degradation primarily through two pathways:

• Oxidative Degradation: The monounsaturated nature of the molecule makes the double bond at the 11th position vulnerable to oxidation by atmospheric oxygen.[1][2] This process can be accelerated by exposure to light, heat, and the presence of metal ions.

• Hydrolysis: As an ester, Ethyl 11(E)-octadecenoate can undergo hydrolysis to form octadecenoic acid and ethanol. This reaction is typically catalyzed by the presence of strong acids or bases, or by enzymatic activity.

Q2: What are the visible signs of Ethyl 11(E)-octadecenoate degradation in my solution?

A2: Degradation of your Ethyl 11(E)-octadecenoate solution may be indicated by:

• A change in color, often to a yellowish tint.[3]

• An increase in the viscosity of the solution.

• The development of a rancid odor.

• The formation of precipitates or turbidity.

Q3: How can I prevent the degradation of my Ethyl 11(E)-octadecenoate solution?

A3: To enhance the stability of your solution, consider the following preventative measures:

• Inert Atmosphere: Store and handle the solution under an inert gas like nitrogen or argon to minimize contact with oxygen.[3]

• Light Protection: Use amber-colored vials or wrap your containers in aluminum foil to protect the solution from light.[1][2]

• Temperature Control: Store the solution at recommended low temperatures, such as -20°C, to slow down the rate of degradation reactions.[2]

• Use of Antioxidants: Incorporate a suitable antioxidant into your solution to inhibit oxidative degradation.

• Solvent Selection: Choose a high-purity, dry, and deoxygenated solvent.

Q4: Which antioxidants are recommended for stabilizing Ethyl 11(E)-octadecenoate solutions?

A4: Common synthetic antioxidants that have proven effective in stabilizing unsaturated fatty acid esters include:

• Butylated Hydroxytoluene (BHT)

• Butylated Hydroxyanisole (BHA)

• tert-Butylhydroquinone (TBHQ)

• Propyl Gallate (PG)

• Alpha-Tocopherol (a form of Vitamin E)

The choice and concentration of the antioxidant may need to be optimized for your specific application.

Troubleshooting Guides

Issue 1: My solution of Ethyl 11(E)-octadecenoate has turned yellow.

Possible Cause	Troubleshooting Step
Oxidative Degradation	1. Confirm degradation by analytical methods such as peroxide value or UV-Vis spectroscopy. 2. Discard the solution if critical for the experiment. 3. For future preparations, purge the solvent and the headspace of the storage container with an inert gas (e.g., nitrogen or argon). 4. Add an appropriate antioxidant (e.g., BHT at 0.01-0.1% w/w) to the solution. 5. Store the solution in an amber vial at a low temperature.
Contaminated Solvent	1. Ensure the use of high-purity, peroxide-free solvents. 2. Test the solvent for peroxides before use, especially with ethers. 3. If necessary, purify the solvent to remove impurities.

Issue 2: I observe a precipitate in my Ethyl 11(E)-octadecenoate solution upon storage at low temperatures.

Possible Cause	Troubleshooting Step
Low Solubility at Reduced Temperatures	1. Gently warm the solution to room temperature to see if the precipitate redissolves. 2. Consider using a different solvent or a co-solvent system to improve solubility at the desired storage temperature. 3. Determine the solubility of Ethyl 11(E)-octadecenoate in your chosen solvent at the storage temperature before preparing a stock solution.
Degradation Products	1. Analyze the precipitate to determine its identity. Hydrolysis can lead to the formation of the less soluble octadecenoic acid. 2. If degradation is confirmed, prepare a fresh solution following all stability-enhancing procedures.

Data Presentation

The following tables summarize the expected trends in stability indicators for Ethyl 11(E)-octadecenoate under various conditions. Please note that these are illustrative, and actual values should be determined experimentally.

Table 1: Expected Impact of Storage Conditions on the Stability of Ethyl 11(E)-octadecenoate Solutions.

Storage Condition	Expected Peroxide Value (PV)	Expected Anisidine Value (AV)	Physical Appearance
Room Temperature, Exposed to Air and Light	High	High	Yellowish, potential for rancid odor
Room Temperature, Inert Atmosphere, Dark	Moderate	Low to Moderate	Slight yellowing over time
Refrigerated (2-8°C), Inert Atmosphere, Dark	Low	Low	Clear to very pale yellow
Frozen (-20°C), Inert Atmosphere, Dark	Very Low	Very Low	Clear

Table 2: Illustrative Efficacy of Different Antioxidants on the Stability of Ethyl 11(E)-octadecenoate Solution (at elevated temperature).

Antioxidant (0.02% w/v)	Illustrative Peroxide Value (meq/kg) after Accelerated Storage
None (Control)	> 20
BHT	< 10
BHA	< 12
TBHQ	< 8
α-Tocopherol	< 15

Experimental Protocols

Protocol 1: Accelerated Stability Study of Ethyl 11(E)-octadecenoate in Solution

Objective: To evaluate the stability of Ethyl 11(E)-octadecenoate in a specific solvent and to assess the effectiveness of an antioxidant.

Materials:

• Ethyl 11(E)-octadecenoate (>99% purity)

• High-purity solvent (e.g., ethanol, ethyl acetate)

• Antioxidant (e.g., BHT)

• Amber glass vials with Teflon-lined caps

• Inert gas (nitrogen or argon)

• Stability chamber or oven set to 40°C ± 2°C

• Analytical equipment for peroxide value (PV) and p-anisidine value (AV) determination, or HPLC/GC-MS for direct quantification.

Procedure:

• Solution Preparation:

  • Prepare a stock solution of Ethyl 11(E)-octadecenoate in the chosen solvent at a known concentration.

  • Divide the stock solution into two batches. To one batch, add the selected antioxidant at a predetermined concentration (e.g., 0.02% w/v). The other batch will serve as the control.

  • Dispense the solutions into amber glass vials, leaving minimal headspace.

  • Purge the headspace of each vial with an inert gas for 1-2 minutes before sealing.

• Storage:

  • Place the vials in a stability chamber maintained at 40°C.

  • Store a set of control samples at the recommended long-term storage condition (e.g., -20°C).

• Time Points for Analysis:

  • Analyze the samples at initial time (T=0) and at subsequent time points (e.g., 1, 2, 4, and 8 weeks).

• Analysis:

  • At each time point, remove a vial from each condition for analysis.

  • Determine the peroxide value and p-anisidine value of each sample.

  • Alternatively, use a validated HPLC or GC-MS method to quantify the remaining Ethyl 11(E)-octadecenoate and identify any degradation products.

• Data Evaluation:

  • Plot the change in PV, AV, or concentration of Ethyl 11(E)-octadecenoate over time for both the control and the antioxidant-stabilized samples.

  • Compare the degradation rates to evaluate the effectiveness of the antioxidant.

Protocol 2: Quantification of Ethyl 11(E)-octadecenoate and its Degradation Products by GC-MS

Objective: To develop a method for the quantification of Ethyl 11(E)-octadecenoate and to identify its oxidative degradation products.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at 10°C/min.

  • Hold at 250°C for 10 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Scan Range: m/z 40-500.

Sample Preparation:

• Dilute an aliquot of the stability study sample with a suitable solvent (e.g., hexane) to a concentration within the calibration range.

• Add an internal standard (e.g., ethyl heptadecanoate) for accurate quantification.

Data Analysis:

• Identify the peak for Ethyl 11(E)-octadecenoate based on its retention time and mass spectrum.

• Quantify the concentration using a calibration curve prepared with pure standards.

• Analyze the chromatogram for new peaks that appear over the course of the stability study.

• Identify potential degradation products by interpreting their mass spectra and comparing them to spectral libraries.

Visualizations

Caption: Degradation pathways of Ethyl 11(E)-octadecenoate.

Caption: Workflow for an accelerated stability study.

References

• 1. media.neliti.com [media.neliti.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for FAEE Quantification: GC-MS vs. LC-MS/MS

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acid ethyl esters (FAEEs) is crucial for various applications, including the monitoring of alcohol consumption and in forensic toxicology. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most suitable technique for your research needs.

This comparison guide delves into the validation parameters of both GC-MS and LC-MS/MS for FAEE quantification, presenting a summary of their performance characteristics. Detailed experimental protocols for key methodologies are also provided to ensure reproducibility.

At a Glance: GC-MS vs. LC-MS/MS for FAEE Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase.
Sample Volatility	Requires analytes to be volatile and thermally stable. Derivatization is often necessary for FAEEs.	Suitable for a wider range of compounds, including non-volatile and thermally labile ones.
Sample Preparation	Often more complex, involving extraction and derivatization, which can be time-consuming.[1][2]	Sample preparation can be simpler, often involving protein precipitation or liquid-liquid extraction.[3][4]
Sensitivity	Generally offers high sensitivity, with Limits of Detection (LODs) in the low ng/mg to pg/mg range for hair analysis.[1]	Typically provides excellent sensitivity, with Lower Limits of Quantitation (LLOQs) reported in the ng/mL range for blood spots.[5]
Selectivity	Good selectivity, especially with tandem MS (MS/MS), which reduces matrix interference.[1]	High selectivity and specificity, particularly with Multiple Reaction Monitoring (MRM) mode.
Run Time	Chromatographic run times can be relatively short, often under 10 minutes.[1][2]	Chromatographic run times are also typically short, often in the range of a few minutes.[3]
Matrix Effects	Less susceptible to matrix effects compared to LC-MS/MS.	More prone to matrix effects, which can suppress or enhance the analyte signal.[6]

Quantitative Performance Comparison

The following tables summarize the validation parameters for the quantification of four major FAEEs (ethyl myristate, ethyl palmitate, ethyl oleate, and ethyl stearate) using GC-MS and LC-MS/MS. Data has been compiled from various studies to provide a comparative overview.

Table 1: GC-MS Validation Parameters for FAEEs in Hair

Parameter	Ethyl Myristate	Ethyl Palmitate	Ethyl Oleate	Ethyl Stearate	Reference
LOD (ng/mg)	0.005 - 0.009	0.005 - 0.009	0.005 - 0.009	0.005 - 0.009	[7]
0.002 - 0.030	0.002 - 0.030	0.002 - 0.030	0.002 - 0.030	[1]
LOQ (ng/mg)	~0.01	~0.01	~0.01	~0.01	[6]
Linearity (R²)	>0.99	>0.99	>0.99	>0.99	[7]
Precision (RSD%)	<15%	<15%	<15%	<15%	[7]
Accuracy (Bias%)	Within ±15%	Within ±15%	Within ±15%	Within ±15%	[7]

Table 2: LC-MS/MS Validation Parameters for FAEEs in Dried Blood Spots

Parameter	Ethyl Myristate	Ethyl Palmitate	Ethyl Oleate	Ethyl Stearate	Reference
LLOQ (ng/mL)	15 - 37	15 - 37	15 - 37	15 - 37	[5]
Linearity (R²)	>0.99	>0.99	>0.99	>0.99	[5]
Precision (RSD%)	<15%	<15%	<15%	<15%	[5]
Accuracy (Bias%)	Within ±15%	Within ±15%	Within ±15%	Within ±15%	[5]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for FAEE quantification using GC-MS and LC-MS/MS.

Caption: GC-MS workflow for FAEE quantification.

Caption: LC-MS/MS workflow for FAEE quantification.

Detailed Experimental Protocols

GC-MS Protocol for FAEE Quantification in Hair

This protocol is a generalized procedure based on common practices.[1][2]

• Sample Decontamination: Wash approximately 20-50 mg of hair sequentially with solvents like methanol and n-hexane to remove external contaminants. Dry the hair sample thoroughly.

• Internal Standard Spiking: Add a known amount of an internal standard (e.g., ethyl heptadecanoate) to the hair sample.

• Pulverization: Pulverize the hair sample using a bead mill to increase the surface area for extraction.

• Extraction:

  • Solid-Phase Microextraction (SPME): Place the pulverized hair in a headspace vial. Heat the vial to a specific temperature (e.g., 85°C) for a defined time (e.g., 30 minutes) to allow FAEEs to partition into the headspace. Expose an SPME fiber to the headspace to adsorb the analytes.

  • Liquid-Liquid Extraction: Add an organic solvent (e.g., n-hexane) to the pulverized hair and vortex or sonicate for a specified period to extract the FAEEs. Centrifuge and collect the supernatant.

• GC-MS Analysis:

  • Injection: Introduce the extracted analytes into the GC-MS system. For SPME, this involves thermal desorption of the fiber in the injector port. For liquid extracts, a small volume is injected.

  • Gas Chromatography: Use a capillary column (e.g., DB-5ms) with a suitable temperature program to separate the FAEEs. Helium is typically used as the carrier gas.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode and acquire data in selected ion monitoring (SIM) or tandem MS (MS/MS) mode for enhanced selectivity and sensitivity.

• Quantification: Create a calibration curve using standards of known FAEE concentrations. Quantify the FAEEs in the sample by comparing their peak areas to the internal standard and the calibration curve.

LC-MS/MS Protocol for FAEE Quantification in Dried Blood Spots

This protocol is a generalized procedure based on established methods.[5]

• Sample Preparation:

  • Punch out a defined-size disk (e.g., 3 mm) from the dried blood spot.

  • Place the disk in a well of a 96-well plate.

• Internal Standard Spiking: Add a solution containing deuterated internal standards for each FAEE to be quantified.

• Extraction:

  • Add an extraction solvent (e.g., a mixture of isopropanol and hexane) to each well.

  • Agitate the plate for a set time to ensure efficient extraction.

  • Centrifuge the plate to pellet any solid material.

• Evaporation and Reconstitution:

  • Transfer the supernatant to a new plate and evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., mobile phase) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Injection: Inject a small volume of the reconstituted sample into the LC-MS/MS system.

  • Liquid Chromatography: Use a reverse-phase column (e.g., C18) with a gradient elution program using mobile phases such as water with formic acid and acetonitrile with formic acid to separate the FAEEs.

  • Tandem Mass Spectrometry: Operate the mass spectrometer with an electrospray ionization (ESI) source in positive ion mode. Use Multiple Reaction Monitoring (MRM) for the detection and quantification of specific precursor-to-product ion transitions for each FAEE and its internal standard.

• Quantification: Generate a calibration curve by analyzing standards of known FAEE concentrations prepared in a blank matrix. Calculate the concentration of FAEEs in the samples based on the peak area ratios of the analyte to the internal standard and the calibration curve.

Conclusion

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of FAEEs in biological samples. The choice between the two often depends on the specific requirements of the study.

• GC-MS is a well-established method with excellent sensitivity, particularly for hair analysis. While sample preparation can be more involved, its lower susceptibility to matrix effects is an advantage.

• LC-MS/MS offers high sensitivity and specificity, often with simpler sample preparation protocols, making it suitable for high-throughput analysis. However, careful method development is required to mitigate potential matrix effects.

Ultimately, the selection of the analytical method should be based on a thorough evaluation of the validation data, the nature of the biological matrix, the available instrumentation, and the specific goals of the research.

References

• 1. Gas chromatography tandem mass spectrometry for biomarkers of alcohol abuse in human hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 3. Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

A Comparative Analysis of the Biological Efficacy of Ethyl 11(E)-octadecenoate and its Z-isomer, Ethyl 11(Z)-octadecenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of the geometric isomers Ethyl 11(E)-octadecenoate (ethyl trans-vaccenate) and Ethyl 11(Z)-octadecenoate (ethyl oleate). Direct comparative studies on the 11-isomers are limited. Therefore, this guide leverages available data on closely related positional isomers, specifically (E)-9-octadecenoic acid ethyl ester, to infer the potential biological activities of the E-isomer and contrasts them with the known effects of the Z-isomer, ethyl oleate.

Quantitative Data Summary

Biological Endpoint	(E)-9-Octadecenoic Acid Ethyl Ester Concentration	% Inhibition / Effect	Reference
Nitric Oxide (NO) Production	10 µM	~40%	[1]
20 µM	~60%	[1]
40 µM	~80%	[1]
Prostaglandin E2 (PGE2) Production	10 µM	~30%	[1]
20 µM	~50%	[1]
40 µM	~70%	[1]
Tumor Necrosis Factor-α (TNF-α) Production	10 µM	~25%	[1]
20 µM	~45%	[1]
40 µM	~65%	[1]
Inducible Nitric Oxide Synthase (iNOS) Protein Expression	40 µM	Significant Reduction	[1]
Cyclooxygenase-2 (COX-2) Protein Expression	40 µM	Significant Reduction	[1]

Experimental Protocols

The methodologies outlined below are based on the study of (E)-9-octadecenoic acid ethyl ester and provide a framework for assessing the anti-inflammatory effects of fatty acid esters.

Cell Culture and Treatment

RAW264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere. For experiments, cells are seeded in appropriate plates and allowed to adhere. Subsequently, cells are pre-treated with various concentrations of the test compound (e.g., Ethyl 11(E)-octadecenoate or its Z-isomer) for a specified period (e.g., 1 hour) before stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

Nitric Oxide (NO) Production Assay

The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. Briefly, 100 µL of cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 5% phosphoric acid). After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm. A standard curve using sodium nitrite is generated to determine the nitrite concentrations in the samples.

Prostaglandin E2 (PGE2) and Tumor Necrosis Factor-α (TNF-α) Measurement

The levels of PGE2 and TNF-α in the cell culture supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis for iNOS and COX-2 Expression

After treatment, cells are lysed, and total protein is extracted. Protein concentrations are determined using a BCA protein assay kit. Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membrane is blocked and then incubated with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin). After washing, the membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathway Diagram

Caption: Putative anti-inflammatory signaling pathway of Ethyl (E)-octadecenoate.

Experimental Workflow Diagram

Caption: Experimental workflow for comparing isomer bioactivity.

Discussion

The available evidence, primarily from a study on a positional E-isomer, suggests that Ethyl (E)-octadecenoates may possess significant anti-inflammatory properties. The mechanism of action appears to involve the downregulation of key inflammatory mediators such as NO, PGE2, and TNF-α, through the inhibition of the MAPK and NF-κB signaling pathways[1].

In contrast, the biological activity of Ethyl 11(Z)-octadecenoate (ethyl oleate) is less characterized in the context of inflammation. It is known to be a major fatty acid ethyl ester formed in the body after ethanol consumption[2]. Some studies indicate that fatty acid ethyl esters, including ethyl oleate, can induce oxidative stress and increase intestinal permeability, suggesting a potential pro-inflammatory role under certain conditions. However, it also exhibits antimicrobial activity[1].

The differences in the geometric configuration of the double bond in the E (trans) and Z (cis) isomers likely lead to distinct three-dimensional structures, which in turn would affect their binding to and interaction with enzymes and receptors, resulting in different biological responses. Further research is warranted to directly compare the biological efficacy of Ethyl 11(E)-octadecenoate and Ethyl 11(Z)-octadecenoate to fully elucidate their therapeutic potential.

References

• 1. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates Inflammatory Responses by Regulating MAPKs and NF- κ B Signalling Pathways in LPS-Induced RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethyl linoleate inhibits α-MSH-induced melanogenesis through Akt/GSK3β/β-catenin signal pathway - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity of Ethyl 11(E)-octadecenoate Analogs in Insects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of Ethyl 11(E)-octadecenoate analogs in insects. While specific cross-reactivity studies on Ethyl 11(E)-octadecenoate are not extensively available in public literature, this guide synthesizes data from studies on structurally similar long-chain fatty acid ester pheromones, which are crucial for understanding the principles of olfactory detection in insects. The information presented here is based on established experimental data and methodologies in the field of chemical ecology and insect neurophysiology.

Most moth sex pheromones are Type I pheromones, which consist of C10-C18 straight-chain fatty alcohols, acetates, and aldehydes.[1] The specificity of the insect's response to these pheromones is determined by the chain length of the fatty acid, the position and configuration of double bonds, and the functional group.[1]

Data Presentation: Comparative Olfactory Responses

The following tables summarize hypothetical, yet representative, quantitative data from electroantennography (EAG) and behavioral assays. These tables illustrate how variations in the structure of Ethyl 11(E)-octadecenoate analogs could influence olfactory responses in a model insect species, such as a moth from the Lepidoptera order. The data is presented as a percentage of the response to the parent compound, Ethyl 11(E)-octadecenoate.

Table 1: Electroantennogram (EAG) Responses of a Model Moth Species to Ethyl 11(E)-octadecenoate and Its Analogs

Compound	Structure Variation	Mean EAG Response (% of Control)	Standard Deviation
Ethyl 11(E)-octadecenoate (Parent Compound)	-	100	± 5
Ethyl 11(Z)-octadecenoate	Change in Double Bond Geometry	75	± 8
Ethyl 10(E)-octadecenoate	Shift in Double Bond Position	60	± 7
Ethyl 12(E)-octadecenoate	Shift in Double Bond Position	55	± 6
Ethyl 11(E)-hexadecenoate	Shorter Acyl Chain (C16)	40	± 5
Ethyl 11(E)-eicosenoate	Longer Acyl Chain (C20)	35	± 5
Methyl 11(E)-octadecenoate	Shorter Alkyl Ester Group	85	± 6
Propyl 11(E)-octadecenoate	Longer Alkyl Ester Group	90	± 7
11(E)-Octadecen-1-ol	Change in Functional Group (Alcohol)	20	± 4
11(E)-Octadecenal	Change in Functional Group (Aldehyde)	30	± 5

Table 2: Behavioral Responses (Wind Tunnel Attraction) of a Model Moth Species to Ethyl 11(E)-octadecenoate and Its Analogs

Compound	Structure Variation	% Males Exhibiting Upwind Flight	% Males Reaching Source
Ethyl 11(E)-octadecenoate (Parent Compound)	-	95	85
Ethyl 11(Z)-octadecenoate	Change in Double Bond Geometry	60	45
Ethyl 10(E)-octadecenoate	Shift in Double Bond Position	45	30
Ethyl 12(E)-octadecenoate	Shift in Double Bond Position	40	25
Ethyl 11(E)-hexadecenoate	Shorter Acyl Chain (C16)	25	10
Ethyl 11(E)-eicosenoate	Longer Acyl Chain (C20)	20	5
Methyl 11(E)-octadecenoate	Shorter Alkyl Ester Group	70	60
Propyl 11(E)-octadecenoate	Longer Alkyl Ester Group	80	70
11(E)-Octadecen-1-ol	Change in Functional Group (Alcohol)	10	2
11(E)-Octadecenal	Change in Functional Group (Aldehyde)	15	5

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of cross-reactivity. The following are standard protocols for key experiments in insect pheromone research.

Electroantennography (EAG)

Objective: To measure the summed electrical potential from the olfactory sensory neurons on an insect's antenna in response to an odorant stimulus.

Methodology:

• Insect Preparation: An adult insect is immobilized, and its head is excised.

• Antenna Preparation: One antenna is carefully removed and mounted between two electrodes. The recording electrode is placed at the tip of the antenna, and the reference electrode is inserted into the base.

• Odorant Delivery: A constant stream of purified and humidified air is passed over the antenna. Test compounds, including Ethyl 11(E)-octadecenoate and its analogs, are dissolved in a solvent (e.g., hexane) and applied to a filter paper strip. The solvent is allowed to evaporate.

• Stimulation: The filter paper is placed inside a Pasteur pipette, and a puff of air is delivered through the pipette into the main airstream, carrying the odorant molecules to the antenna.

• Data Acquisition: The electrical response (depolarization) of the antenna is amplified and recorded using specialized software. The amplitude of the EAG response is measured in millivolts (mV).

• Data Analysis: The responses to the analogs are typically normalized as a percentage of the response to the primary pheromone component or a standard compound.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

Objective: To identify which compounds in a mixture are biologically active by simultaneously detecting them with a gas chromatograph's detector and an insect antenna.

Methodology:

• Sample Injection: A sample containing a mixture of pheromone analogs is injected into a gas chromatograph (GC).

• Separation: The compounds are separated based on their volatility and interaction with the GC column.

• Effluent Splitting: The effluent from the GC column is split into two streams. One stream goes to the GC's flame ionization detector (FID), and the other is directed over a prepared insect antenna (as in EAG).

• Simultaneous Detection: The FID produces a chromatogram showing the chemical composition of the mixture, while the antenna's electrical response is recorded simultaneously.

• Data Analysis: By aligning the FID chromatogram with the EAD recording, researchers can identify which specific compounds elicit an antennal response.

Behavioral Assays (Wind Tunnel)

Objective: To observe and quantify the behavioral responses of insects to airborne pheromones and their analogs in a controlled environment that simulates natural conditions.

Methodology:

• Wind Tunnel Setup: A wind tunnel is used to create a laminar airflow. The upwind end of the tunnel contains the odor source, and the downwind end is where the insects are released.

• Odor Source: A specific amount of a test compound (e.g., Ethyl 11(E)-octadecenoate or an analog) is applied to a dispenser (e.g., a rubber septum or filter paper).

• Insect Release: Male moths, for example, are released individually onto a platform at the downwind end of the tunnel.

• Behavioral Observation: The behavior of each insect is observed and recorded. Key behaviors include taking flight, upwind flight (anemotaxis), zigzagging flight, and contact with the odor source.

• Data Quantification: The percentage of insects exhibiting each behavior is calculated for each test compound.

Mandatory Visualization

Caption: Experimental workflow for cross-reactivity studies.

References

• 1. Frontiers | Moth pheromone receptors: gene sequences, function, and evolution [frontiersin.org]

Comparative analysis of different synthesis routes for Ethyl 11(E)-octadecenoate

For researchers, scientists, and drug development professionals, the efficient and stereoselective synthesis of long-chain unsaturated esters like Ethyl 11(E)-octadecenoate is a critical aspect of various research and development endeavors. This guide provides a comparative analysis of three prominent synthesis routes: the Wittig reaction, olefin metathesis, and Fischer esterification, offering insights into their respective methodologies, yields, and stereoselectivity.

Ethyl 11(E)-octadecenoate, a monounsaturated fatty acid ester, and its isomers are of interest in various fields, including pheromone synthesis, drug delivery, and as components in biofuels. The geometry of the double bond is crucial for its biological activity and physical properties, making stereoselective synthesis a key challenge. This comparison focuses on methods to achieve the desired (E)- or trans-configuration of the double bond.

Executive Summary of Synthesis Routes

Synthesis Route	Key Features	Typical Yield	Stereoselectivity (E:Z)	Key Advantages	Key Disadvantages
Wittig Reaction	Reaction of a phosphorus ylide with an aldehyde.	Moderate to High	Highly dependent on ylide stability; stabilized ylides favor (E)-isomer.	Good functional group tolerance; reliable for C=C bond formation at a specific position.	Stoichiometric use of phosphine reagent generates triphenylphosphine oxide byproduct, which can complicate purification.
Olefin Metathesis	Cross-metathesis between two smaller olefins catalyzed by a transition metal complex (e.g., Grubbs catalyst).	High	Generally favors the thermodynamically more stable (E)-isomer.	High atom economy; catalytic nature reduces waste.	Catalyst can be expensive and sensitive to impurities; may require optimization of reaction conditions.
Fischer Esterification	Acid-catalyzed reaction between 11(E)-octadecenoic acid and ethanol.	High	Stereochemistry is retained from the starting carboxylic acid.	Simple procedure; uses readily available and inexpensive reagents.	Requires the pre-existence of the correct stereoisomer of the carboxylic acid; reaction is an equilibrium.

Detailed Experimental Protocols

Wittig Reaction

The Wittig reaction provides a powerful tool for the formation of carbon-carbon double bonds with good control over the location of the new bond. To favor the formation of the (E)-isomer of Ethyl 11(E)-octadecenoate, a stabilized phosphorus ylide is typically employed.

Experimental Protocol:

A representative procedure involves the reaction of heptanal with a phosphonium ylide derived from an 11-carbon ester.

• Ylide Preparation: (10-Ethoxycarbonyl-decyl)triphenylphosphonium bromide is treated with a strong base, such as sodium methoxide or sodium bis(trimethylsilyl)amide (NaHMDS), in an anhydrous aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) to generate the corresponding phosphorus ylide. Stabilized ylides, where the carbanion is stabilized by an adjacent electron-withdrawing group (in this case, the ester), are crucial for achieving high (E)-selectivity.[1][2]

• Reaction with Aldehyde: Heptanal is then added to the ylide solution, typically at low temperatures (e.g., -78 °C to room temperature), and the reaction mixture is stirred until completion.

• Workup and Purification: The reaction is quenched, and the product is extracted. A significant challenge in Wittig reactions is the removal of the triphenylphosphine oxide byproduct. This is often achieved by chromatography on silica gel.

Yield and Stereoselectivity:

Olefin Metathesis

Olefin metathesis, particularly cross-metathesis, has emerged as a highly efficient method for the synthesis of alkenes. This reaction involves the redistribution of alkylidene fragments between two alkenes, catalyzed by transition metal complexes, most notably Grubbs-type ruthenium catalysts.

Experimental Protocol:

A plausible route to Ethyl 11(E)-octadecenoate would involve the cross-metathesis of 1-decene and ethyl acrylate.

• Reaction Setup: 1-decene and ethyl acrylate are dissolved in a suitable solvent, such as dichloromethane (DCM) or toluene.

• Catalyst Addition: A Grubbs-type catalyst (e.g., Grubbs' second-generation catalyst) is added to the solution under an inert atmosphere. The reaction is typically stirred at room temperature or with gentle heating.

• Workup and Purification: Upon completion, the solvent is removed, and the crude product is purified by column chromatography to remove the catalyst residues and any side products.

Yield and Stereoselectivity:

Cross-metathesis reactions with acrylates can be challenging due to catalyst decomposition. However, studies on the cross-metathesis of 1-decene with acrylates have shown that the addition of phenols like p-cresol can significantly improve yields. In a related reaction, the cross-metathesis of 1-decene with 2-ethylhexyl acrylate using a Grubbs II catalyst in the presence of a polyphenol resin gave a 70% yield of the corresponding cinnamate product.[3] Metathesis reactions generally favor the formation of the more thermodynamically stable (E)-isomer.

Fischer Esterification

Fischer esterification is a classic and straightforward method for synthesizing esters from carboxylic acids and alcohols in the presence of an acid catalyst. This route is contingent on the availability of the corresponding carboxylic acid with the desired stereochemistry.

Experimental Protocol:

This method involves the direct esterification of 11(E)-octadecenoic acid with ethanol.

• Reaction Mixture: 11(E)-octadecenoic acid is dissolved in a large excess of ethanol, which serves as both a reactant and the solvent.

• Catalyst: A strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is added to the mixture.[4][5]

• Reaction Conditions: The mixture is heated under reflux for several hours. To drive the equilibrium towards the product, water can be removed using a Dean-Stark apparatus.[5]

• Workup and Purification: After cooling, the excess ethanol is removed under reduced pressure. The residue is then diluted with an organic solvent and washed with a basic solution (e.g., saturated sodium bicarbonate) to neutralize the acid catalyst, followed by washing with brine. The organic layer is dried and concentrated to yield the ester, which can be further purified by distillation or chromatography if necessary.

Yield and Stereoselectivity:

Fischer esterification is an equilibrium-controlled process. By using a large excess of the alcohol and removing water, high yields can be achieved.[6] Typical procedures for Fischer esterification report yields ranging from 57% to 96%, depending on the specific substrates and reaction conditions.[5] A key feature of this method is that the stereochemistry of the double bond in the starting carboxylic acid is retained in the final ester product.

Visualization of Synthesis Workflows

The following diagrams illustrate the logical flow of each synthesis route.

Caption: Workflow for the Wittig Synthesis of Ethyl 11(E)-octadecenoate.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to GC-MS Fragmentation Patterns of cis and trans Octadecenoate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas chromatography-mass spectrometry (GC-MS) fragmentation patterns of cis and trans isomers of octadecenoate methyl esters. The information presented is supported by established experimental data and methodologies relevant to the analysis of these fatty acid methyl esters (FAMEs).

A critical point in the GC-MS analysis of octadecenoate esters is that the electron ionization (EI) mass spectra of cis and trans isomers, such as methyl oleate (cis-9-octadecenoate) and methyl elaidate (trans-9-octadecenoate), are practically indistinguishable. The fragmentation process under standard EI conditions is not significantly influenced by the stereochemistry of the double bond. Therefore, differentiation between cis and trans isomers is generally not achievable based on their mass spectral fragmentation patterns alone and typically relies on chromatographic separation.

This guide will present the characteristic EI fragmentation pattern of a generic C18:1 octadecenoate methyl ester and provide a detailed experimental protocol for its analysis.

Data Presentation: Characteristic Fragmentation of Octadecenoate Methyl Esters

The electron ionization mass spectrum of an octadecenoate methyl ester is characterized by several key fragment ions. The molecular ion peak (M+) is often of low abundance. The fragmentation is dominated by cleavages related to the ester group and hydrocarbon chain.

Below is a table summarizing the prominent ions observed in the 70 eV electron ionization mass spectrum of methyl oleate, which is representative of C18:1 methyl esters.

Mass-to-Charge Ratio (m/z)	Proposed Fragment	Relative Intensity (%)
296	[M]+• (Molecular Ion)	~5-15
264	[M - 32]+• (Loss of Methanol)	~20-30
222	[M - 74]+• (McLafferty Rearrangement)	~15-25
180	[C12H20O]+•	~10-20
123	[C9H15]+	~20-30
97	[C7H13]+	~40-60
83	[C6H11]+	~50-70
69	[C5H9]+	~70-90
55	[C4H7]+	100 (Base Peak)

Note: Relative intensities are approximate and can vary depending on the specific instrument and analytical conditions.

Experimental Protocols

A detailed methodology for the analysis of octadecenoate esters by GC-MS involves two primary stages: derivatization of the fatty acids into their corresponding methyl esters (FAMEs) and the subsequent GC-MS analysis.

1. Preparation of Fatty Acid Methyl Esters (FAMEs) via Transesterification

This protocol describes an acid-catalyzed transesterification method.

• Materials:

  • Lipid sample (1-25 mg)

  • Boron trichloride-methanol solution (12% w/w)

  • Hexane (GC grade)

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate

  • Micro reaction vessel (5-10 mL)

• Procedure:

  • Weigh 1-25 mg of the lipid sample into a micro reaction vessel.

  • Add 2 mL of 12% BCl₃-methanol solution to the vessel.

  • Seal the vessel and heat at 60°C for 10-15 minutes.

  • Cool the reaction vessel to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex the mixture vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Allow the layers to separate.

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • The dried hexane extract containing the FAMEs is now ready for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following are typical GC-MS parameters for the analysis of C18:1 FAMEs.[1]

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column, such as a DB-FATWAX UI or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for the separation of fatty acid methyl esters.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Injector Temperature: 250°C.

  • Injection Mode: Splitless or split (e.g., 20:1), depending on sample concentration.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 200°C at 10°C/min.

    • Ramp to 240°C at 5°C/min, hold for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 240°C.

  • Scan Mode: Full scan.

Mandatory Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of fatty acid methyl esters.

Caption: Workflow for GC-MS analysis of FAMEs.

References

• 1. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Evaluating the Purity of Synthetic Ethyl 11(E)-octadecenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the purity of synthetic Ethyl 11(E)-octadecenoate, a fatty acid ester with applications in various research fields. The purity of this compound is critical for reproducible experimental results and for ensuring the safety and efficacy of potential therapeutic applications. This document outlines key analytical techniques, expected data for high-purity samples, and a comparison with potential impurities.

Key Purity Indicators and Potential Impurities

The primary purity indicator for Ethyl 11(E)-octadecenoate is its isomeric and chemical purity. Due to its synthesis via methods like the Wittig reaction, several impurities can arise. Understanding these potential contaminants is crucial for selecting appropriate analytical methods and interpreting the resulting data.

Table 1: Potential Impurities in Synthetic Ethyl 11(E)-octadecenoate

Impurity Class	Specific Examples	Origin	Analytical Detection Methods
Geometric Isomer	Ethyl 11(Z)-octadecenoate (cis-isomer)	Incomplete stereoselectivity in the Wittig reaction.[1][2]	GC-MS, ¹H NMR, ¹³C NMR, HPLC
Reaction Byproducts	Triphenylphosphine oxide	Wittig reaction byproduct.[3][4][5]	¹H NMR, ³¹P NMR, HPLC
Starting Materials	Heptanal, Ethyl 10-bromodecanoate	Incomplete reaction	GC-MS, ¹H NMR
Solvent Residues	Tetrahydrofuran (THF), Dichloromethane (DCM), Hexanes	Purification process	GC-MS (headspace), ¹H NMR
Saturated Analogs	Ethyl stearate	Hydrogenation of the double bond or impurities in starting materials	GC-MS, HPLC

Analytical Methodologies for Purity Assessment

A multi-technique approach is recommended for a thorough purity evaluation of Ethyl 11(E)-octadecenoate.

GC-MS is a powerful technique for separating volatile compounds and identifying them based on their mass spectra. It is particularly effective for identifying and quantifying the presence of geometric isomers and other volatile impurities.[6][7]

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890A GC with 5975C MS).

• Column: A polar capillary column, such as a DB-23 (30 m x 0.25 mm x 0.25 µm), is recommended for the separation of cis/trans isomers.[8]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: 1 µL of a 1 mg/mL solution in hexane, splitless injection.

• Oven Temperature Program: Initial temperature of 60°C for 3 min, then ramp to 270°C at 10°C/min, and hold for 5 min.

• MS Parameters: Electron impact (EI) ionization at 70 eV, scanning from m/z 50 to 650.

Data Presentation: Expected GC-MS Results

Table 2: Expected GC Retention Times and Mass Spectra Fragments for Ethyl 11(E)-octadecenoate and Potential Impurities

Compound	Expected Retention Time (min)	Key Mass Spectral Fragments (m/z)
Ethyl 11(E)-octadecenoate	~18.5	310 (M+), 265, 101, 88, 55
Ethyl 11(Z)-octadecenoate	~18.3	310 (M+), 265, 101, 88, 55
Ethyl stearate	~18.8	312 (M+), 267, 101, 88, 57
Triphenylphosphine oxide	>20 (may not elute under these conditions)	278 (M+), 277, 201, 183, 152

Note: Retention times are approximate and can vary depending on the specific instrument and conditions.

¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure and stereochemistry of the double bond.

Experimental Protocol: NMR Analysis

• Instrumentation: NMR spectrometer (e.g., Bruker Avance 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of CDCl₃.

• Acquisition: Acquire ¹H and ¹³C spectra at room temperature.

Data Presentation: Expected NMR Chemical Shifts

Table 3: Expected ¹H and ¹³C NMR Chemical Shifts (ppm) for Ethyl 11(E)-octadecenoate in CDCl₃

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
-CH=CH- (olefinic)	5.40 (m)	130.5, 130.4
-O-CH₂-CH₃ (ethyl ester)	4.12 (q, J=7.1 Hz)	60.1
-CH₂-C=O (α to carbonyl)	2.28 (t, J=7.5 Hz)	34.4
-CH₂-CH=CH- (allylic)	2.01 (m)	32.6
-O-CH₂-CH₃ (ethyl ester)	1.25 (t, J=7.1 Hz)	14.3
-(CH₂)n- (aliphatic chain)	1.2-1.4 (m)	22.7-29.7
-CH₃ (terminal)	0.88 (t, J=6.8 Hz)	14.1

Note: The key differentiator for the (E)-isomer in ¹H NMR is the coupling constant across the double bond, which is typically larger (~15 Hz) compared to the (Z)-isomer (~10 Hz). However, due to the complexity of the multiplet, this can be difficult to resolve without advanced NMR techniques. In ¹³C NMR, the chemical shifts of the allylic carbons can also differ between isomers.

HPLC is a valuable tool for separating non-volatile impurities and for quantifying the purity of the main component.

Experimental Protocol: HPLC Analysis

• Instrumentation: HPLC system with a UV or evaporative light scattering detector (ELSD).

• Column: Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with acetonitrile/water (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 205 nm or ELSD.

• Injection Volume: 10 µL of a 1 mg/mL solution in the mobile phase.

Data Presentation: Expected HPLC Results

A high-purity sample of Ethyl 11(E)-octadecenoate should present as a single major peak. The presence of other peaks would indicate impurities. Triphenylphosphine oxide, if present, would likely have a different retention time and could be quantified.

Table 4: Comparison of Analytical Techniques for Purity Evaluation

Technique	Strengths	Limitations
GC-MS	Excellent for separating volatile isomers and byproducts. Provides mass spectral data for identification. High sensitivity.	Not suitable for non-volatile impurities like triphenylphosphine oxide.
NMR	Provides detailed structural information, including stereochemistry. Can identify a wide range of impurities. Quantitative.	Lower sensitivity compared to GC-MS. Can have overlapping signals.
HPLC	Good for quantifying purity and analyzing non-volatile impurities.	May not effectively separate geometric isomers without specialized columns or mobile phases.

Visualization of Workflows and Pathways

The following diagrams illustrate the synthesis and analysis workflow for Ethyl 11(E)-octadecenoate.

Caption: Synthetic pathway and purification of Ethyl 11(E)-octadecenoate.

Caption: Workflow for the purity analysis of synthetic Ethyl 11(E)-octadecenoate.

Comparison with an Alternative: Ethyl 11(Z)-octadecenoate

The most common alternative and impurity is the cis-isomer, Ethyl 11(Z)-octadecenoate.[9] While chemically similar, its different spatial arrangement can lead to different biological activities.

Table 5: Comparison of Ethyl 11(E)-octadecenoate and Ethyl 11(Z)-octadecenoate

Property	Ethyl 11(E)-octadecenoate (trans)	Ethyl 11(Z)-octadecenoate (cis)
Structure	Linear acyl chain	Kinked acyl chain
GC Retention Time	Slightly longer	Slightly shorter
¹H NMR Olefinic Signal	Multiplet around 5.40 ppm	Multiplet around 5.35 ppm
¹³C NMR Allylic Carbon	~32.6 ppm	~27.2 ppm
Commercial Availability	Available from suppliers like Larodan.[10]	Available from suppliers like Larodan.[9]
Stated Purity	>99%[10][11]	>99%[9]

Conclusion

The comprehensive purity assessment of synthetic Ethyl 11(E)-octadecenoate requires a combination of chromatographic and spectroscopic techniques. By employing GC-MS, NMR, and HPLC, researchers can confidently identify and quantify potential impurities, ensuring the quality and reliability of their starting material. This guide provides the necessary protocols and expected data to perform a thorough evaluation and to compare the purity of the product against commercially available standards and its cis-isomer.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. tjpps.org [tjpps.org]
• 8. The Dynamic Accumulation Rules of Chemical Components in Different Medicinal Parts of Angelica sinensis by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. larodan.com [larodan.com]
• 10. larodan.com [larodan.com]
• 11. Ethyl 11(E)-octadecenoate [cogershop.com]

A Comparative Analysis of Pheromonal Activity: Ethyl 11(E)-octadecenoate Versus the Pheromone Blend of the Oriental Fruit Moth, Grapholita molesta

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comparative framework for evaluating the biological activity of a putative semiochemical, ethyl 11(E)-octadecenoate, against a well-characterized insect sex pheromone blend, that of the Oriental Fruit Moth, Grapholita molesta. The primary pheromone components of G. molesta are (Z)-8-dodecenyl acetate, (E)-8-dodecenyl acetate, and (Z)-8-dodecenyl alcohol. While extensive research has established the roles of these compounds in mate location for G. molesta, there is a notable lack of published data on the biological activity of ethyl 11(E)-octadecenoate as an insect pheromone.

Therefore, this document serves as a template to illustrate how such a comparative analysis would be structured. The quantitative data presented for ethyl 11(E)-octadecenoate is hypothetical and intended for illustrative purposes to guide future research. The experimental protocols and data presentation formats are based on established methodologies in chemical ecology.

Quantitative Data Comparison

The biological activity of pheromones can be quantified using electrophysiological and behavioral assays. Electroantennography (EAG) measures the electrical response of an insect's antenna to a volatile compound, providing a measure of olfactory sensitivity. Behavioral assays, such as wind tunnel experiments, assess the insect's behavioral response to a chemical cue.

Table 1: Comparative Electroantennogram (EAG) Responses of Male Grapholita molesta to Pheromone Components

Compound	Dose (µg on filter paper)	Mean EAG Response (mV ± SE)	Normalized Response (%)
Ethyl 11(E)-octadecenoate (Hypothetical)	10	0.2 ± 0.05	13
(Z)-8-Dodecenyl acetate	10	1.5 ± 0.2	100
(E)-8-Dodecenyl acetate	10	0.8 ± 0.1	53
(Z)-8-Dodecenyl alcohol	10	0.5 ± 0.08	33
Control (Hexane)	-	0.05 ± 0.01	3

Note: Data for Ethyl 11(E)-octadecenoate is hypothetical and for illustrative purposes only.

Table 2: Comparative Behavioral Responses of Male Grapholita molesta in a Wind Tunnel

Treatment	% Taking Flight	% Upwind Flight	% Source Contact
Ethyl 11(E)-octadecenoate (Hypothetical)	10	5	0
G. molesta Pheromone Blend*	95	85	75
Control (Hexane)	5	0	0

*Blend ratio of (Z)-8-dodecenyl acetate, (E)-8-dodecenyl acetate, and (Z)-8-dodecenyl alcohol as found in nature. Note: Data for Ethyl 11(E)-octadecenoate is hypothetical and for illustrative purposes only.

Experimental Protocols

Electroantennography (EAG)

This protocol outlines the methodology for measuring the antennal responses of Grapholita molesta to volatile compounds.

1. Insect Preparation:

• Adult male G. molesta (2-3 days old) are used.

• The insect is anesthetized by chilling on ice.

• The head is excised, and one antenna is carefully removed at the base.

2. Electrode Preparation and Mounting:

• Glass capillary microelectrodes are filled with a saline solution (e.g., Kaissling and Thorson's saline).

• The base of the antenna is brought into contact with the reference electrode, and the distal tip is inserted into the recording electrode. A small portion of the tip of the antenna may be removed to ensure good electrical contact.

3. Stimulus Delivery:

• Test compounds are diluted in high-purity hexane to the desired concentrations.

• 10 µL of the solution is applied to a small piece of filter paper, and the solvent is allowed to evaporate.

• The filter paper is placed inside a Pasteur pipette.

• A purified and humidified air stream is continuously passed over the antenna through a main delivery tube.

• Puffs of air (e.g., 0.5 seconds) from the Pasteur pipette containing the test compound are injected into the main air stream by a stimulus controller.

4. Data Recording and Analysis:

• The electrical signals from the antenna are amplified and recorded using specialized software.

• The amplitude of the negative deflection (in millivolts) is measured as the EAG response.

• Responses are normalized relative to the response to a standard compound (e.g., the major pheromone component) or the solvent control.

Wind Tunnel Behavioral Assay

This protocol describes the methodology for observing the behavioral responses of male G. molesta to pheromone stimuli in a controlled environment.

1. Wind Tunnel Setup:

• A glass or acrylic wind tunnel with controlled airflow (e.g., 30 cm/s), temperature, and light intensity is used.

• The air is filtered through activated charcoal to remove contaminants.

2. Insect Preparation:

• Male moths are placed individually in small cages and allowed to acclimate inside the wind tunnel for at least 30 minutes before the experiment.

3. Pheromone Source:

• The test compounds or blends are applied to a rubber septum or a piece of filter paper.

• The pheromone source is placed at the upwind end of the tunnel.

4. Behavioral Observation:

• Individual moths are released from their cages at the downwind end of the tunnel.

• The following behaviors are recorded:

  • Activation: Antennal grooming, wing fanning.

  • Take-off: Initiation of flight.

  • Upwind flight: Oriented flight towards the pheromone source.

  • Casting: Zig-zagging flight pattern.

  • Source contact: Landing on or near the pheromone source.

5. Data Analysis:

• The percentage of moths exhibiting each behavior is calculated for each treatment.

• Statistical analysis (e.g., Chi-squared test) is used to compare the responses between different treatments.

Signaling Pathway and Experimental Workflow Visualizations

Caption: Generalized insect olfactory signaling pathway.

Stability comparison of Ethyl 11(E)-octadecenoate and its methyl ester

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of lipid-based research and pharmaceutical development, the stability of active compounds and excipients is paramount. Ethyl 11(E)-octadecenoate and its corresponding methyl ester, Methyl 11(E)-octadecenoate, are two such molecules whose chemical integrity under various conditions can significantly impact experimental outcomes and product shelf-life. This guide offers an objective comparison of their stability, drawing upon general principles and experimental data from studies on closely related fatty acid alkyl esters.

While direct comparative stability data for these specific C18:1 trans-isomers is limited, a comprehensive analysis of existing literature on fatty acid methyl esters (FAMEs) and fatty acid ethyl esters (FAEEs) provides valuable insights into their likely behavior. The primary modes of degradation for these esters are oxidation, thermal decomposition, and hydrolysis.

Comparative Stability Data

The following tables summarize the expected stability performance based on analogous compounds. It is important to note that these are extrapolated trends and direct experimental validation is recommended for specific applications.

Table 1: Oxidative Stability Comparison

Parameter	Ethyl 11(E)-octadecenoate (FAEE)	Methyl 11(E)-octadecenoate (FAME)	Key Observations
Oxidation Induction Period (Rancimat)	Potentially Longer	Potentially Shorter	Studies on various seed oils have shown that ethyl esters can exhibit a longer induction period, indicating greater resistance to oxidation. For instance, ethyl esters from Tamarindus indica seed oil showed an oxidation stability of 2.16 hours compared to 1.49 hours for the methyl esters.[1] An improvement in oxidative stability with a larger ester head group has also been noted.[2]
Peroxide Value (Long-Term Storage)	May increase sooner initially	May show a slower initial increase	A two-year storage study of rapeseed esters indicated that ethyl esters showed a significant increase in peroxide values earlier than methyl esters.[3] This suggests that while potentially more stable in accelerated tests, the long-term degradation profile might differ.

Table 2: Thermal and Hydrolytic Stability Comparison

Stability Type	Ethyl 11(E)-octadecenoate (FAEE)	Methyl 11(E)-octadecenoate (FAME)	Rationale
Thermal Stability	Generally similar, may have slightly higher boiling point	Generally similar	Thermal stability is primarily influenced by the fatty acid chain.[4] While the ethyl ester has a slightly higher molecular weight, significant differences in decomposition temperatures are not widely reported for these closely related esters under inert atmospheres.
Hydrolytic Stability	Potentially More Stable	Potentially Less Stable	In acid-catalyzed hydrolysis, the ethyl group may offer slightly more steric hindrance to the approach of a nucleophile (water) to the carbonyl carbon compared to the smaller methyl group, potentially slowing the rate of hydrolysis.

Experimental Protocols

To empirically determine the stability of Ethyl 11(E)-octadecenoate and its methyl ester, the following standard experimental protocols are recommended.

Oxidative Stability Determination (Rancimat Method - EN 14112)

This method is an accelerated oxidation test to determine the induction period of fats and oils.

• Principle: A stream of purified air is passed through the sample, which is held at a constant elevated temperature (e.g., 110 °C). The volatile organic acids produced during oxidation are collected in a measuring vessel containing deionized water. The conductivity of this water is continuously monitored. The induction period is the time until a rapid increase in conductivity occurs.[5][6][7]

• Apparatus: Rancimat instrument with heating block, reaction vessels, measuring vessels, and conductivity meter.

• Procedure:

  • Weigh a precise amount of the ester sample (typically 3 g) into a reaction vessel.[2]

  • Place the vessel into the heating block of the Rancimat, pre-heated to the specified temperature (e.g., 110 °C).

  • Fill a measuring vessel with 50 mL of deionized water and attach the conductivity electrode.

  • Connect the air supply (flow rate of 10 L/h) to pass through the sample and then into the measuring vessel.[2][5]

  • Start the measurement. The software will automatically plot the conductivity curve and calculate the induction time, which is the measure of oxidative stability.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Principle: The sample is heated in a controlled environment (e.g., nitrogen for pyrolysis, air/oxygen for oxidative decomposition), and its mass is continuously recorded. The temperature at which significant mass loss occurs indicates the onset of thermal degradation.[1][2][8]

• Apparatus: Thermogravimetric Analyzer (TGA).

• Procedure:

  • Calibrate the TGA instrument for mass and temperature.

  • Place a small, accurately weighed sample (typically 5-10 mg) into the TGA sample pan.

  • Place the pan in the TGA furnace.

  • Begin the analysis, heating the sample at a constant rate (e.g., 10 °C/min) up to a final temperature (e.g., 500 °C) under a continuous flow of an inert gas like nitrogen.[2]

  • Record the mass loss versus temperature curve. The onset temperature of decomposition is a key indicator of thermal stability.

Accelerated Oxidation Assessment (Pressurized Differential Scanning Calorimetry - PDSC)

PDSC is a rapid and precise method for determining the oxidative stability of materials.

• Principle: A small sample is placed in a high-pressure cell, which is then pressurized with pure oxygen. The cell is heated at a constant rate or held at a constant temperature. The onset of oxidation is detected as an exothermic event. The time to this event (isothermal) or the temperature at which it begins (non-isothermal) is the oxidative induction time (OIT).[9]

• Apparatus: A Differential Scanning Calorimeter equipped with a high-pressure cell.

• Procedure:

  • Accurately weigh a small amount of the sample (typically 2-3 mg) into an aluminum sample pan.

  • Place the open sample pan and an empty reference pan into the PDSC cell.

  • Seal the cell and purge with oxygen. Pressurize the cell to the desired pressure (e.g., 200 psi).

  • For isothermal analysis, rapidly heat the sample to a constant temperature (e.g., 110-130 °C) and hold. The time from reaching the set temperature to the onset of the exothermic oxidation peak is the OIT.

  • For non-isothermal analysis, heat the sample at a constant rate (e.g., 10 °C/min) until oxidation occurs. The onset temperature of the exotherm is the measure of stability.

Visualizing Experimental and Degradation Pathways

To better understand the processes involved in stability testing and degradation, the following diagrams are provided.

Caption: Workflow for comparative stability assessment.

Caption: Generalized pathway of lipid autoxidation.

Conclusion

Based on the available literature for analogous fatty acid esters, Ethyl 11(E)-octadecenoate may exhibit slightly enhanced oxidative stability under accelerated test conditions compared to Methyl 11(E)-octadecenoate , potentially due to the larger ethyl group. However, long-term storage stability could show different trends and should be evaluated empirically. Thermal stabilities are expected to be broadly similar, while the ethyl ester might possess a marginal advantage in hydrolytic stability due to steric effects.

For drug development professionals and researchers, these potential differences, although subtle, could be significant. The choice between the ethyl and methyl ester may depend on the specific application, anticipated storage conditions, and the acceptable levels of degradation byproducts. It is strongly recommended that direct, side-by-side stability studies using the protocols outlined above are conducted to make an informed decision based on empirical data for these specific molecules.

References

• 1. Aston Publications Explorer [publications.aston.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. A Novel Experimental Workflow to Determine the Impact of Storage Parameters on the Mass Spectrometric Profiling and Assessment of Representative Phosphatidylethanolamine Lipids in Mouse Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. kemitek.org [kemitek.org]
• 6. researchgate.net [researchgate.net]
• 7. metrohm.com [metrohm.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Gas Chromatography Columns for Long-Chain Fatty Acid Ethyl Ester Separation

For researchers, scientists, and drug development professionals engaged in the analysis of long-chain fatty acid ethyl esters (FAEEs), the choice of a gas chromatography (GC) column is paramount to achieving accurate and reliable separation. This guide provides an objective comparison of commonly used GC columns, supported by experimental data, to facilitate informed selection for your analytical needs.

The separation of long-chain FAEEs, which are often complex mixtures containing saturated, unsaturated, and isomeric species, hinges on the chemistry of the GC column's stationary phase. This guide compares the performance of three distinct types of capillary columns: a non-polar phase, a mid-polarity polyethylene glycol (PEG) phase, and a high-polarity cyanopropyl phase. While the experimental data presented here is based on the analysis of fatty acid methyl esters (FAMEs), the principles of separation and the relative performance are directly applicable to FAEEs due to their similar chemical nature.

Performance Comparison of GC Columns

The selection of a GC column dictates the selectivity and resolution of the separation. Non-polar columns primarily separate analytes by their boiling points, while polar columns provide enhanced selectivity for unsaturated and isomeric compounds.

Non-Polar Columns (e.g., DB-5 type): These columns, typically featuring a (5%-phenyl)-methylpolysiloxane stationary phase, are robust and offer good thermal stability. Separation is primarily based on the boiling point of the analytes. While effective for separating FAEEs based on carbon number, they generally offer poor resolution of compounds with the same carbon number but different degrees of unsaturation, and they are unable to separate geometric (cis/trans) isomers.

Polyethylene Glycol (PEG) Columns (e.g., DB-Wax type): These are polar columns that separate based on a combination of boiling point and polarity. They provide good separation of FAEEs based on both carbon number and degree of unsaturation. However, a significant limitation of PEG columns is their inability to resolve geometric cis and trans isomers of unsaturated FAEEs, which often co-elute.[1][2]

High-Polarity Cyanopropyl Columns (e.g., HP-88, SP-2560 type): These columns possess a stationary phase with a high percentage of cyanopropyl groups, making them highly polar. This high polarity provides excellent selectivity for the separation of complex FAEE mixtures, including the resolution of positional and, critically, geometric (cis/trans) isomers.[1] The strong dipole-dipole interactions between the cyanopropyl groups and the double bonds of the unsaturated FAEEs allow for the separation of isomers that are unresolved on other column types.

The following table summarizes the performance of a high-polarity cyanopropyl column (HP-88) and a polyethylene glycol column (DB-Wax) for the separation of a standard mixture of long-chain FAMEs, which serve as a proxy for their corresponding FAEEs.

Compound	Carbon Number:Double Bonds	HP-88 Retention Time (min)	DB-Wax Retention Time (min)	Performance Notes
Palmitic acid (C16:0)	16:0	18.60	11.5	Baseline separated on both
Stearic acid (C18:0)	18:0	22.8	13.8	Baseline separated on both
Oleic acid (C18:1n9c)	18:1	23.2	14.4	Co-elutes with trans isomer on DB-Wax[1]
Linoleic acid (C18:2n6c)	18:2	24.5	15.1	Co-elutes with trans isomer on DB-Wax[1]
α-Linolenic acid (C18:3n3)	18:3	26.2	16.2	Good separation on both
Arachidic acid (C20:0)	20:0	29.5	17.5	Good separation on both
Eicosapentaenoic acid (EPA, C20:5n3)	20:5	32.8	20.8	Well resolved on both
Behenic acid (C22:0)	22:0	35.8	21.9	Good separation on both
Docosahexaenoic acid (DHA, C22:6n3)	22:6	38.5	30.7	Co-elutes with C24:1 on DB-Wax[1]
Lignoceric acid (C24:0)	24:0	41.2	28.9	Good separation on both
Nervonic acid (C24:1)	24:1	41.5	30.7	Co-elutes with C22:6 on DB-Wax[1]

Note: Retention times are extracted from chromatograms in cited application notes and are approximate. They are intended for comparative purposes, as absolute retention times will vary with specific instrumentation and slight variations in analytical conditions.

Experimental Protocols

The following are representative experimental methodologies for the analysis of fatty acid esters on the compared GC columns. These protocols are based on established methods for FAME analysis and are adaptable for FAEEs.

Sample Preparation (Esterification)

For native lipid samples, a derivatization step to convert fatty acids to their ethyl esters is necessary. A common method involves the following steps:

• Weigh approximately 100 mg of the lipid sample into a screw-cap test tube.

• Dissolve the sample in 10 mL of hexane.

• Add 100 µL of 2 N potassium hydroxide in ethanol.

• Cap the tube and vortex for 30 seconds to facilitate the transesterification.

• Centrifuge the sample to separate the layers.

• Transfer the clear upper hexane layer, containing the FAEEs, to an autosampler vial for GC analysis.[1]

Gas Chromatography with Flame Ionization Detection (GC-FID)

Method 1: Analysis on a High-Polarity Cyanopropyl Column (e.g., Agilent J&W HP-88)

• Column: HP-88, 100 m x 0.25 mm, 0.20 µm[3]

• Carrier Gas: Nitrogen, constant flow at 1 mL/min[3]

• Inlet: Split/splitless injector at 260 °C with a split ratio of 30:1[3]

• Oven Program: 140 °C (hold 5 min), then ramp at 4 °C/min to 240 °C (hold 15 min)[3]

• Detector: FID at 280 °C[3]

• Injection Volume: 1 µL[3]

Method 2: Analysis on a Polyethylene Glycol (PEG) Column (e.g., Agilent J&W DB-Wax)

• Column: DB-Wax, 30 m x 0.25 mm, 0.25 µm[1]

• Carrier Gas: Helium, constant pressure at 230 kPa (33 cm/s at 50 °C)[1]

• Inlet: Split/splitless injector at 250 °C with a split ratio of 50:1[1]

• Oven Program: 50 °C (hold 1 min), ramp at 25 °C/min to 175 °C, then ramp at 4 °C/min to 230 °C (hold 5 min)[1]

• Detector: FID at 280 °C[1]

• Injection Volume: 1 µL[1]

Visualizing the Analytical Workflow and Separation Principles

To better understand the experimental process and the underlying principles of separation, the following diagrams are provided.

Caption: Experimental workflow for FAEE analysis.

Caption: FAEE separation on different GC columns.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 11(E)-octadecenoate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Ethyl 11(E)-octadecenoate, a long-chain fatty acid ethyl ester. Adherence to these guidelines will help maintain a safe laboratory environment and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE):

• Wear chemical safety goggles or glasses.

• Use nitrile gloves to prevent skin contact.

• A laboratory coat is essential to protect from splashes.

Work Area:

• All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a fume hood.

Step-by-Step Disposal Protocol

The proper disposal method for Ethyl 11(E)-octadecenoate depends on the quantity of waste. It is crucial to never dispose of this chemical down the sink or in regular trash.

For Small Quantities (<50 mL):

• Absorption: Absorb the liquid onto an inert material such as vermiculite, perlite, or cat litter. Paper towels can also be used.

• Evaporation: If using absorbent paper, allow the solvent to evaporate completely within a certified fume hood.

• Containment: Once the absorbent material is dry, place it in a designated, properly labeled hazardous waste container.

For Large Quantities (>50 mL):

• Absorption: Absorb the spill or bulk liquid onto an inert absorbent material like vermiculite, perlite, or cat litter.

• Collection: Carefully scoop the mixture into a designated hazardous waste container.

• Sealing and Storage: Securely seal the container and store it in a designated, well-ventilated waste accumulation area until it can be collected by a licensed waste contractor.[1]

Empty Container Disposal:

• Rinsing: Empty containers of Ethyl 11(E)-octadecenoate must be triple-rinsed with a suitable solvent.

• Collection of Rinsate: The first rinseate must be collected and disposed of as hazardous waste.

• Container Disposal: After thorough rinsing and air-drying, the container can be disposed of in the regular trash or recycled according to your institution's policies.

Regulatory Framework

The disposal of chemical waste, including esters, is governed by federal and state regulations. The primary federal legislation in the United States is the Resource Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" approach for managing hazardous waste.[2][3] Generators of hazardous waste are responsible for its proper identification, management, and disposal.[2][3] State-level regulations may also apply and can be more stringent than federal requirements.[2] It is imperative to consult your institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure compliance with all applicable regulations.

Data Summary

For quick reference, the following table summarizes key information regarding the disposal of Ethyl 11(E)-octadecenoate.

Parameter	Guideline	Source
Disposal Method	Absorb onto inert material; collection by licensed waste contractor.	[1]
Small Spills (<50mL)	Absorb and allow to evaporate in a fume hood before disposal as solid waste.	[1]
Large Spills (>50mL)	Absorb onto vermiculite or similar, containerize, and await professional disposal.	[1]
Sink Disposal	Prohibited.	[4][5]
Regulatory Oversight	Resource Conservation and Recovery Act (RCRA) and state-level regulations.	[2][3][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 11(E)-octadecenoate.

Caption: Disposal workflow for Ethyl 11(E)-octadecenoate.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. m.youtube.com [m.youtube.com]
• 3. dnr.mo.gov [dnr.mo.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 6. epa.gov [epa.gov]

Essential Safety and Logistical Information for Handling Ethyl 11(E)-octadecenoate

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 11(E)-octadecenoate. The following procedures for personal protective equipment (PPE), operational handling, and disposal are based on established safety protocols for similar long-chain fatty acid esters.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling Ethyl 11(E)-octadecenoate.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear chemical safety goggles or eyeglasses with side protection.[1][2] A face shield may be necessary for splash hazards.[1]	Protects against potential eye irritation from splashes or vapors.[3]
Skin Protection	Wear chemically protective gloves (e.g., nitrile).[1] Lab coat or other protective clothing to prevent skin contact.	Prevents skin irritation upon contact.[3]
Respiratory Protection	Generally not required under normal use with adequate ventilation.[2][4][5] In case of inadequate ventilation or for emergencies, use a respirator with an organic vapor cartridge.[1] For unknown exposure levels, a self-contained breathing apparatus (SCBA) is recommended.[1]	Protects against inhalation of vapors or mists, which may cause irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational plan ensures consistent and safe handling of Ethyl 11(E)-octadecenoate in a laboratory setting.

• Preparation :

  • Ensure the work area is clean and well-ventilated.[1][6]

  • Locate the nearest safety shower and eyewash station.[2]

  • Confirm that all necessary PPE is available and in good condition.

  • Keep containers tightly closed when not in use.[1][4]

• Handling :

  • Avoid contact with skin, eyes, and clothing.[1][4]

  • Avoid inhaling any vapors or mists.[1]

  • Use only non-sparking tools and explosion-proof equipment if there is an ignition risk.[1]

  • Wash hands thoroughly after handling.[7]

• Storage :

  • Store in a cool, dry, and well-ventilated area.[4][7]

  • Keep away from heat, sparks, open flames, and other ignition sources.

  • Store away from strong oxidizing agents.[4][5]

Disposal Plan

Proper disposal of Ethyl 11(E)-octadecenoate and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect waste material in a suitable, labeled container.[7]

• Disposal Method :

  • Dispose of in accordance with all local, state, and federal regulations.[1]

  • Do not allow the substance to enter drains, sewers, or watercourses.[2][6]

  • Contaminated absorbent material should be treated as hazardous waste.

Emergency Procedures

In the event of an emergency, follow these procedures to mitigate harm.

Emergency Situation	Immediate Action
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[4][8] Seek medical attention if irritation persists.[3]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[4][8] Seek medical attention.[3]
Inhalation	Move the person to fresh air.[1][5] If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.
Ingestion	Do NOT induce vomiting.[5] Rinse mouth with water and drink plenty of water afterwards.[4][8] Seek medical attention.
Spill	Evacuate the area.[1] Remove all sources of ignition.[1] Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a suitable container for disposal.[2][7][9] Ventilate the area.[6]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedure for handling Ethyl 11(E)-octadecenoate and the appropriate response to a chemical spill.

Caption: Workflow for the safe handling of Ethyl 11(E)-octadecenoate.

References

• 1. smsrail.com [smsrail.com]
• 2. vitol.com [vitol.com]
• 3. cpachem.com [cpachem.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. chemstock.ae [chemstock.ae]
• 8. fishersci.com [fishersci.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]